2,3-dimethoxy-9H-thioxanthen-9-one

Core Science & Biosynthesis

Photophysical and Photochemical Properties of 2,3-Dimethoxy-9H-thioxanthen-9-one: A Comprehensive Technical Guide

Executive Summary

The structural functionalization of thioxanthone (TX) via methoxy substitution represents a critical advancement in the design of high-efficiency photoinitiators and photosensitizers. Specifically, 2,3-dimethoxy-9H-thioxanthen-9-one (2,3-DMTX) leverages the electron-donating properties of its methoxy groups to fundamentally alter the electronic landscape of the parent TX core. This guide dissects the photophysical dynamics, mechanistic photochemistry, and self-validating experimental protocols required to utilize 2,3-DMTX in advanced drug development, biomaterial crosslinking, and photodynamic therapy (PDT).

Photophysical Profiling: The Electronic Influence of Methoxy Substitution

The strategic placement of methoxy (–OCH₃) groups at the 2 and 3 positions of the thioxanthone scaffold induces a strong mesomeric effect (+M), which extends the π -conjugation of the tricyclic system.

Absorption Red-Shift and LED Compatibility

In unsubstituted thioxanthone, the primary absorption occurs in the UV-B/UV-C regions. However, the electron-donating methoxy groups in 2,3-DMTX raise the energy of the Highest Occupied Molecular Orbital (HOMO), significantly narrowing the HOMO-LUMO gap[1]. This shifts the primary π→π∗ absorption band into the UV-A and visible light regions (380–415 nm). This red-shift is highly advantageous for biological applications, as it allows for activation using standard 385 nm or 405 nm LED arrays, thereby eliminating the cytotoxicity and limited penetration depth associated with deep-UV irradiation[2].

Intersystem Crossing (ISC) and Triplet State Dynamics

Upon photoexcitation to the singlet state ( S1​ ), 2,3-DMTX must undergo Intersystem Crossing (ISC) to populate the reactive triplet state ( T1​ ). According to El-Sayed's rule, ISC is highly efficient when it involves a change in orbital type. In 2,3-DMTX, the transition from 1(π,π∗) to 3(n,π∗) is facilitated by strong spin-orbit coupling, yielding ISC rate constants ( kISC​ ) that frequently exceed 107s−1 [3].

The resulting triplet state possesses an intermediate energy of approximately 288 kJ/mol (~68.8 kcal/mol)[4]. This specific energy threshold is critical: it is high enough to sensitize ground-state oxygen or abstract hydrogen from co-initiators, yet low enough to prevent non-specific degradation of delicate biological substrates.

Fig 1: Photochemical pathways of 2,3-DMTX illustrating ISC, H-abstraction, and ROS generation.

Mechanistic Photochemistry

2,3-DMTX operates primarily through two distinct photochemical pathways, depending on the microenvironment and the presence of specific co-reactants.

Type II Photoinitiation (Hydrogen Abstraction)

Unlike Type I photoinitiators that undergo unimolecular cleavage, 2,3-DMTX is a Type II photoinitiator. The T1​ state requires a hydrogen-donating co-initiator—typically a tertiary amine such as methyldiethanolamine (MDEA)—to generate initiating radicals. The mechanism proceeds via an initial electron transfer from the nitrogen lone pair of the amine to the excited thioxanthone, forming an exciplex. This is rapidly followed by a proton transfer from the α -carbon of the amine. This cascade yields two distinct radicals:

• Thioxanthyl Ketyl Radical: Absorbs strongly in the 430–460 nm range[5]. This radical is generally too sterically hindered and stable to initiate polymerization and primarily undergoes bimolecular termination.

• Alkylamino Radical: A highly reactive species that serves as the primary initiator for the free-radical polymerization of acrylates and methacrylates.

Photosensitization and ROS Generation

In the absence of a hydrogen donor, the long-lived triplet state of 2,3-DMTX can undergo intermolecular energy transfer to ground-state triplet oxygen ( 3O2​ ). This spin-allowed energy transfer produces singlet oxygen ( 1O2​ ), a highly Reactive Oxygen Species (ROS)[3]. This mechanism is the foundational principle for utilizing thioxanthone derivatives in Photodynamic Therapy (PDT) to induce localized cellular apoptosis in oncological targets.

Quantitative Data Summary

Parameter	Value / Characteristic	Mechanistic Significance
λmax​ (Absorption)	380 – 415 nm	Enables activation via visible LED sources, avoiding UV toxicity[6].
Triplet Energy ( ET​ )	~288 kJ/mol	Sufficient to sensitize 3O2​ to 1O2​ and abstract hydrogen from amines[4].
ISC Rate Constant ( kISC​ )	>107s−1	Ensures minimal energy loss to fluorescence; maximizes triplet yield[3].
Ketyl Radical Absorption	430 – 460 nm	Allows distinct spectroscopic tracking separate from the ground state[5].

Experimental Methodologies: Self-Validating Protocols

To rigorously characterize the photophysical behavior of 2,3-DMTX, experimental protocols must be designed with internal causality and self-validation mechanisms.

Protocol 1: Nanosecond Laser Flash Photolysis (LFP) for Triplet Characterization

LFP is the gold standard for isolating and measuring the kinetics of transient triplet states and ketyl radicals[5].

Causality & Validation Design: To prove that a transient signal belongs to the pure triplet state rather than a ketyl radical, the solvent environment must be strictly controlled. Acetonitrile is chosen first because it is polar but non-hydrogen-donating, preventing premature radical formation. Furthermore, because oxygen is a potent triplet quencher, the system must be evaluated in both Argon-purged and Oxygen-purged states. If the signal collapses under O2​ , it validates the triplet nature of the species.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1.0×10−4 M solution of 2,3-DMTX in spectroscopic-grade acetonitrile.

• Deoxygenation: Purge the solution with high-purity Argon gas for 20 minutes in a sealed quartz cuvette to eliminate bimolecular quenching by ambient oxygen.

• Excitation: Irradiate the sample using the third harmonic (355 nm) of an Nd:YAG laser (pulse width ~5–8 ns, energy ~10 mJ/pulse).

• Transient Detection: Monitor the transient absorption spectrum using a Xenon arc lamp and a monochromator coupled to a photomultiplier tube. Record the decay kinetics at 620 nm (the characteristic triplet-triplet absorption peak for methoxy-thioxanthones)[5].

• Self-Validation (Radical Confirmation): Introduce 2-propanol (a strong H-donor) into the cuvette. Re-irradiate the sample. The disappearance of the 620 nm peak and the simultaneous emergence of a new absorption band at 430–460 nm validates the formation of the thioxanthyl ketyl radical via hydrogen abstraction[5].

Fig 2: Laser Flash Photolysis workflow for isolating and validating triplet state kinetics.

Protocol 2: Real-Time FTIR (RT-FTIR) for Photopolymerization Kinetics

To translate photophysical properties into applied material science, RT-FTIR is used to monitor the macroscopic curing efficiency of 2,3-DMTX in a resin matrix.

Causality & Validation Design: Because 2,3-DMTX cannot auto-cleave, a control sample lacking the amine co-initiator must be run. Zero conversion in the control sample validates that the polymerization is strictly governed by the Type II bimolecular hydrogen abstraction mechanism.

Step-by-Step Methodology:

• Resin Formulation: Dissolve 1.0 wt% 2,3-DMTX and 2.0 wt% MDEA (co-initiator) in a standard monomer matrix (e.g., Bis-GMA/TEGDMA 50:50 w/w).

• Film Preparation: Sandwich a drop of the formulation between two NaCl or BaF2​ IR-transparent crystals, using a 20 μ m spacer to ensure uniform thickness.

• Irradiation & Monitoring: Place the sample in the FTIR spectrometer compartment. Irradiate using a 405 nm LED source at a controlled intensity (e.g., 20 mW/cm²).

• Kinetic Analysis: Continuously record IR spectra at a rate of 2 scans/second. Monitor the disappearance of the aliphatic C=C double bond stretching vibration at 1630 cm −1 .

• Data Extraction: Calculate the degree of conversion (DC) using the formula: DC(%)=[1−(At​/A0​)]×100 , where A0​ and At​ are the integrated areas of the 1630 cm −1 peak before and during irradiation, respectively.

Applications in Drug Development & Materials Science

The precise photophysical tuning of 2,3-DMTX has profound implications across multiple high-tech sectors:

• Biomedical Hydrogels: The ability to initiate polymerization under visible light (405 nm) prevents UV-induced DNA damage in encapsulated cells, making 2,3-DMTX an excellent candidate for 3D bioprinting and tissue engineering[2].

• Photodynamic Therapy (PDT): By leveraging its high ISC efficiency and appropriate triplet energy, 2,3-DMTX derivatives are actively investigated as metal-free, pure organic photosensitizers for localized ROS generation in tumor microenvironments[3].

• DNA Photochemistry Research: Methoxy-substituted thioxanthones are utilized as synthetic C-nucleosides to probe triplet-sensitized cyclobutane pyrimidine dimer (CPD) damage in DNA architectures, acting as precise energy donors due to their well-defined 288 kJ/mol triplet energy[4].

References

• Triplet-sensitized cyclobutane pyrimidine dimer damage and crosslinks in DNA: filling the triplet energy gap between xanthone and thioxanthone RSC Publishing[Link]

• Rationalizing substituent effects in 1-azathioxanthone photophysics PubMed / NIH[Link]

• Nanosecond Laser Flash Photolysis Study of the Photochemistry of 2‐Alkoxy Thioxanthones SciELO[Link]

• Exploring Thioxanthone Derivatives as Singlet Oxygen Photosensitizers for Photodynamic Therapy at the Near-IR Region ACS Publications[Link]

• Design of Oxime Ester Photoinitiators Based on Methoxy-Substituted Coumarin Chromophores for LED Photopolymerization and 3D Printing ACS Publications[Link]

• Photoinitiators for Medical Applications—The Latest Advances PMC - NIH[Link]

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UV-Vis absorption and fluorescence emission spectra of 2,3-dimethoxy thioxanthone

An In-Depth Technical Guide to the UV-Vis Absorption and Fluorescence Emission Spectra of 2,3-Dimethoxy Thioxanthone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thioxanthones are a class of sulfur-containing heterocyclic compounds that have garnered significant interest across various scientific disciplines, from medicinal chemistry to materials science, owing to their unique photophysical properties and biological activities.[1] As photoinitiators, they are pivotal in polymerization processes, while their scaffold is explored for developing novel antitumor and antimicrobial agents.[2][3] This guide provides a detailed examination of the spectroscopic characteristics of a specific derivative, 2,3-dimethoxy thioxanthone. We delve into the principles governing its interaction with ultraviolet and visible light, presenting its UV-Vis absorption and fluorescence emission profiles. This document offers a comprehensive analysis of how molecular structure and solvent environment dictate its photophysical behavior, supported by detailed experimental protocols and data interpretation, to serve as a vital resource for professionals leveraging this compound in their research.

Principles of Molecular Spectroscopy

Understanding the spectral properties of 2,3-dimethoxy thioxanthone requires a foundational knowledge of UV-Vis absorption and fluorescence spectroscopy. These techniques probe the electronic transitions within a molecule, providing critical insights into its structure and environment.

UV-Vis Absorption Spectroscopy

UV-Vis spectroscopy measures the attenuation of a light beam as it passes through a sample. Molecules absorb light at specific wavelengths, which promotes electrons from a ground electronic state to a higher-energy excited state. For organic molecules like thioxanthones, the most relevant transitions are:

• π → π* Transitions: Occur in molecules with conjugated π-systems (aromatic rings, double bonds). These are typically high-intensity absorptions. The 2,3-dimethoxy-9H-xanthen-9-one, a close analogue, exhibits a strong absorption band around 245 nm attributed to this type of transition within its aromatic rings.[4]

• n → π* Transitions: Involve the promotion of an electron from a non-bonding (n) orbital, such as the lone pairs on the carbonyl oxygen, to an anti-bonding π* orbital. These transitions are generally lower in energy and intensity compared to π → π* transitions.

The relationship between absorbance, concentration, and path length is quantified by the Beer-Lambert Law, forming the basis for quantitative analysis.[5]

Fluorescence Spectroscopy

Fluorescence is a photoluminescence process where a molecule, after being excited to a higher electronic singlet state (e.g., S₁) by absorbing a photon, returns to the ground state (S₀) by emitting a photon. Key characteristics include:

• Excitation and Emission Spectra: The excitation spectrum plots fluorescence intensity versus the excitation wavelength, often resembling the absorption spectrum. The emission spectrum plots fluorescence intensity versus the emission wavelength.

• Stokes Shift: The emitted photon is almost always of lower energy (longer wavelength) than the absorbed photon. This energy difference is known as the Stokes shift and arises from energy loss due to vibrational relaxation in the excited state.[6]

• Quantum Yield (Φf): This is a measure of the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed.[7] Thioxanthone itself has a very low fluorescence quantum yield in non-polar solvents (as low as 2 x 10⁻⁴ in cyclohexane) due to highly efficient intersystem crossing to the triplet state, a competing de-excitation pathway.[8][9]

Fluorescence is an inherently more sensitive technique than absorption and is highly dependent on the molecular environment.[10] Measurements are typically taken with the detector at a 90° angle to the excitation source to minimize interference from transmitted light.[5]

Spectral Profile of 2,3-Dimethoxy Thioxanthone

The electronic properties of the thioxanthone core are modulated by the two electron-donating methoxy (-OCH₃) groups at the 2 and 3 positions. These substituents influence the energy levels of the molecular orbitals, thereby altering the absorption and emission characteristics compared to the parent compound.

UV-Vis Absorption Spectrum

The UV-Vis spectrum of thioxanthone derivatives is characterized by distinct bands corresponding to different electronic transitions. For the closely related 2,3-dimethoxy-9H-xanthen-9-one, a long-wavelength absorption band is observed around 350 nm in n-hexane, which is attributed to a π → π* electronic transition associated with the carbonyl group.[4]

Solvatochromism: The Influence of Solvent Polarity

The position of absorption maxima is highly sensitive to the solvent environment, a phenomenon known as solvatochromism.

• With increasing solvent polarity, π → π* transitions typically undergo a bathochromic (red) shift to longer wavelengths. This is because the excited state is often more polar than the ground state and is thus stabilized to a greater extent by polar solvents.[4][11]

• Conversely, n → π* transitions experience a hypsochromic (blue) shift to shorter wavelengths in polar solvents. This is due to the stabilization of the non-bonding ground state electrons through hydrogen bonding or dipole-dipole interactions, which increases the energy gap for the transition.[9][11]

For 2,3-dimethoxy-9H-xanthen-9-one, a distinct bathochromic shift is observed in the long-wavelength absorption band as solvent polarity increases from n-hexane to methanol, confirming the π → π* character of this transition.[4]

Fluorescence Emission Spectrum

The fluorescence behavior of thioxanthones is critically dependent on the relative energies of their lowest singlet excited states (S₁). In non-polar solvents, the lowest singlet state often has n → π* character, which promotes efficient intersystem crossing (ISC) to the triplet state, thus quenching fluorescence.[8][9]

In polar solvents, the π → π* state is stabilized and becomes the lowest energy singlet state. This change in state ordering can suppress ISC and significantly enhance fluorescence intensity.[6][9] For the 2,3-dimethoxy-9H-xanthen-9-one analogue, a notable bathochromic shift is observed in the fluorescence emission as solvent polarity increases, which is consistent with an excited state that is significantly more polar than the ground state.[4] This also results in a larger Stokes shift in more polar environments.[6]

Summary of Photophysical Data

The following table summarizes the reported absorption and emission maxima for the analogous compound, 2,3-dimethoxy-9H-xanthen-9-one, in various solvents to illustrate the impact of the environment.

Solvent	Dielectric Constant	λmax (Absorption) [nm]	λem (Emission) [nm]	Stokes Shift [cm-1]
n-Hexane	1.88	350	405	3985
Acetonitrile	37.5	358	430	4598
Methanol	32.7	360	445	5209
Data sourced from Ferreira et al. for 2,3-dimethoxy-9H-xanthen-9-one.[4]

Experimental Methodologies

Accurate and reproducible spectral data acquisition relies on meticulous experimental protocols.

Required Materials

• 2,3-Dimethoxy Thioxanthone

• Spectroscopic grade solvents (e.g., n-Hexane, Acetonitrile, Methanol)[7]

• Volumetric flasks and pipettes

• UV-Vis Spectrophotometer

• Spectrofluorometer

• Matched 1 cm path length quartz cuvettes (2-sided for absorption, 4-sided for fluorescence)[10][12]

Step-by-Step Protocol: UV-Vis Absorption

• Instrument Preparation: Power on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for stable output.[12]

• Sample Preparation: Prepare a stock solution of 2,3-dimethoxy thioxanthone in a suitable solvent. From this, prepare a dilute working solution (e.g., 1 x 10⁻⁵ M) to ensure the maximum absorbance is within the instrument's linear range (typically < 1.0 AU).

• Baseline Correction: Fill a quartz cuvette with the pure solvent to be used as a blank. Place it in the sample holder and perform a baseline correction across the desired wavelength range (e.g., 200-600 nm).[12]

• Sample Measurement: Rinse the cuvette with the sample solution, then fill it and place it back into the sample holder.

• Data Acquisition: Initiate the scan to record the absorption spectrum. Note the wavelength(s) of maximum absorbance (λmax).

Step-by-Step Protocol: Fluorescence Emission

• Instrument Preparation: Power on the spectrofluorometer and allow it to initialize.

• Sample Preparation: Use a more dilute solution than for absorption (e.g., 1 x 10⁻⁶ M) to avoid inner filter effects where emitted light is re-absorbed by other molecules in the solution.

• Determine Excitation Wavelength: Set the excitation wavelength (λex) to the primary long-wavelength λmax value obtained from the UV-Vis spectrum.

• Blank Measurement: Fill a four-sided clear quartz cuvette with the pure solvent and record an emission scan. This will reveal any fluorescent impurities or characteristic Raman scattering peaks from the solvent.

• Sample Measurement: Using the same cuvette, rinse and fill with the sample solution.

• Data Acquisition: Acquire the emission spectrum, scanning from a wavelength slightly higher than λex (e.g., λex + 10 nm) to a suitable upper limit (e.g., 700 nm). Note the wavelength of maximum emission intensity (λem).

Experimental Workflow Diagram

Caption: Workflow for spectral analysis of 2,3-dimethoxy thioxanthone.

Authoritative Insights and Interpretation

A senior scientist does not just collect data; they understand the causality behind every experimental choice and interpret the results within a broader scientific context.

The "Why" Behind the Protocol

• Choice of Cuvette: Quartz is used because it is transparent across the UV and visible range, whereas glass and plastic absorb significantly below ~320 nm, which would obscure key electronic transitions.[12] The four-sided polished design for fluorescence is critical to allow light to enter and exit at 90 degrees without being scattered by frosted sides.[10]

• Solvent Purity: Using spectroscopic grade solvents is non-negotiable. Lower-grade solvents can contain aromatic or other impurities that have their own absorption and fluorescence profiles, leading to confounding artifacts and inaccurate data.[7]

• Concentration Control: In absorption, concentrations must be kept low to adhere to the Beer-Lambert law. In fluorescence, overly concentrated samples lead to the inner filter effect, where emitted photons are reabsorbed by neighboring molecules, artificially distorting the emission spectrum's shape and intensity.

Jablonski Diagram and Molecular Behavior

The photophysical processes can be visualized with a Jablonski diagram. Upon absorbing a photon (a fast process), the molecule is promoted from the ground state (S₀) to an excited singlet state (S₁ or S₂). From S₁, it can relax via several pathways: fluorescence (emission of a photon), or non-radiative decay processes like internal conversion and intersystem crossing (ISC) to the triplet state (T₁). The efficiency of fluorescence is in direct competition with these non-radiative pathways. The solvent's ability to alter the energy gap between the n→π* and π→π* states directly influences the rate of ISC and, therefore, the observed fluorescence quantum yield.[6][9]

Caption: Simplified Jablonski diagram for 2,3-dimethoxy thioxanthone.

Implications for Drug Development and Research

• Photoinitiator Activity: The strong absorption in the 350-400 nm range makes this compound a candidate for initiating polymerization reactions using UV-A or violet LED light sources.[2][13] Its efficiency will depend on the quantum yield of intersystem crossing to the reactive triplet state.

• Fluorescent Probe: The sensitivity of its fluorescence emission to solvent polarity suggests it could be developed as a probe to study microenvironments, such as the hydrophobic pockets of proteins or lipid membranes. A shift in its emission maximum could signal binding or a change in the local environment.

• Theranostic Potential: Compounds that both exhibit biological activity and possess intrinsic fluorescence are valuable as "theranostic" agents, allowing for simultaneous treatment and imaging.[14] The fluorescence of this thioxanthone derivative could be exploited to track its cellular uptake and localization while studying its therapeutic effects.

References

• American Institute of Physics. (n.d.). Understanding Solvent Effect on Thioxanthone Using Time Resolved Resonance Raman Spectroscopy. Retrieved from [Link]

• Piñero, L. et al. (2010). Solvent dependence of the photophysical properties of 2-Chlorothioxanthone, the principal photoproduct of chlorprothixene. Photochemistry and Photobiology, 86(4), 759-765. Retrieved from [Link]

• Allen, N. S. et al. (n.d.). Photochemistry and photopolymerisation activity of novel thioxanthone derivatives. INIS-IAEA. Retrieved from [Link]

• Fernandes, C. et al. (2021). Tetracyclic Thioxanthene Derivatives: Studies on Fluorescence and Antitumor Activity. Molecules, 26(11), 3349. Retrieved from [Link]

• Nikolaou, K. & Kokotos, G. (2021). Thioxanthone: a powerful photocatalyst for organic reactions. Organic & Biomolecular Chemistry, 19(23), 5129-5142. Retrieved from [Link]

• Zhang, Y. et al. (2021). New functionalized thioxanthone derivatives as type I photoinitiators for polymerization under UV-Vis LEDs. Polymer Chemistry, 12(3), 395-405. Retrieved from [Link]

• Kuehn, J. et al. (2016). Thioxanthone in apolar solvents: ultrafast internal conversion precedes fast intersystem crossing. Physical Chemistry Chemical Physics, 18(8), 5894-5902. Retrieved from [Link]

• Srivastava, A. K. et al. (2012). Isolated and Solvated Thioxanthone: A Photophysical Study. ResearchGate. Retrieved from [Link]

• Chen, L. et al. (2021). Solvent Dependence of Photophysical and Photochemical Behaviors of Thioxanthen-9-one. Chinese Journal of Chemical Physics, 34(2), 187-194. Retrieved from [Link]

• Ferreira, R. C. et al. (2019). Photochemistry of 2,3-dimethoxy-9H-xanthen-9-one: Generation and characterization of its radical cation. Research Trends. Retrieved from [Link]

• University of California, Davis. (n.d.). Ultraviolet-Visible Absorption and Fluorescence Spectroscopy. Retrieved from [Link]

• Biocompare. (2023, March 16). Combining UV-Vis and Fluorescence Spectroscopy for Optimal Results. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). General method of UV-Vis and fluorescence titration. Retrieved from [Link]

• Al-Amiery, A. A. et al. (2012). Synthesis and Characterization of New Thioxanthone Derivatives. Journal of Chemistry, 2013, 1-6. Retrieved from [Link]

• Kreutzer, J. et al. (2017). UV-vis absorption spectra of the thioxanthone initiators. ResearchGate. Retrieved from [Link]

• Rostro, L. (2012). Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. Purdue College of Engineering. Retrieved from [Link]

• Al-Rasheed, N. M. et al. (2012). Ultraviolet-Visible and Fluorescence Spectroscopy Techniques Are Important Diagnostic Tools during the Progression of Atherosclerosis. International Journal of Medical Sciences, 9(3), 231-238. Retrieved from [Link]

• Podsiadły, R. et al. (2020). Thioxanthone Derivatives as a New Class of Organic Photocatalysts for Photopolymerisation Processes and the 3D Printing of Photocurable Resins under Visible Light. Materials, 13(16), 3465. Retrieved from [Link]

• Chen, C. et al. (2011). Synthesis of Xanthones, Thioxanthones and Acridones by the Coupling of Arynes and Substituted Benzoates. Molecules, 16(4), 3126-3137. Retrieved from [Link]

• Al-Janabi, K. H. (2019). Synthesis and Characterization of New Heterocyclic Thioxanthone Derivatives. Baghdad Science Journal, 16(2), 0369. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanistic studies a, UV/Vis spectroscopy shows that thioxanthone.... Retrieved from [Link]

• Al-Masoudi, N. A. & Al-Sultani, H. K. (2015). Synthesis and characterization of some n-(2-bromo-9h-thioxanthen-9-ylidene) amine derivatives. Journal of Chemical and Pharmaceutical Research, 7(10), 48-56. Retrieved from [Link]

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De Novo Synthesis of 2,3-Dimethoxy-9H-thioxanthen-9-one: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the de novo synthesis pathways for 2,3-dimethoxy-9H-thioxanthen-9-one, a key heterocyclic scaffold with significant interest in medicinal chemistry and materials science. Thioxanthenone derivatives exhibit a range of biological activities, including potential applications as antipsychotics, anticancer agents, and multitarget therapeutic leads for diseases like Alzheimer's.[1][2][3][4] This guide is intended for researchers, scientists, and professionals in drug development, offering a detailed exploration of synthetic strategies, reaction mechanisms, and practical experimental protocols.

Introduction to the Thioxanthenone Core

The 9H-thioxanthen-9-one skeleton is a three-ring system where a central thiopyran ring is fused to two benzene rings. This structure is analogous to xanthene, with the oxygen atom of the central ring replaced by sulfur.[3] The electron-rich nature of the sulfur atom and the conjugated system contribute to the unique photophysical and biological properties of these compounds.[5][6] The synthesis of thioxanthenones has been a subject of considerable research, leading to the development of several synthetic approaches.

Key Synthetic Strategies for the Thioxanthenone Scaffold

The synthesis of the thioxanthenone core primarily relies on the formation of the central sulfur-containing ring. The most prevalent and historically significant methods involve intramolecular cyclization reactions. This guide will focus on two primary de novo synthesis pathways adaptable for the preparation of 2,3-dimethoxy-9H-thioxanthen-9-one:

• Intramolecular Friedel-Crafts Acylation of a 2-(Arylsulfanyl)benzoic Acid Intermediate.

• Nucleophilic Aromatic Substitution and Cyclization of a Dihalogenated Benzophenone Precursor.

Pathway 1: Intramolecular Friedel-Crafts Acylation

This classical and widely employed method involves the acid-catalyzed cyclization of a 2-(arylsulfanyl)benzoic acid derivative.[7][8] The key to this synthesis is the prior construction of the diaryl sulfide linkage.

Mechanistic Rationale

The synthesis begins with the formation of the 2-(arylsulfanyl)benzoic acid intermediate, typically through an Ullmann condensation reaction. This copper-catalyzed cross-coupling reaction joins an aryl halide with a thiol.[9][10] In the context of our target molecule, this would involve the reaction of a dimethoxy-substituted halobenzene with thiosalicylic acid.

Once the diaryl sulfide is obtained, the intramolecular Friedel-Crafts acylation is initiated. A strong acid, such as concentrated sulfuric acid or polyphosphoric acid, is used to protonate the carboxylic acid, which then undergoes dehydration to form a highly electrophilic acylium ion. This electrophile is then attacked by the electron-rich dimethoxy-substituted aromatic ring, leading to the formation of the central thiopyranone ring.

Proposed Synthetic Route

A plausible synthetic route for 2,3-dimethoxy-9H-thioxanthen-9-one via this pathway is outlined below:

Caption: Proposed synthetic routes to 2,3-dimethoxy-9H-thioxanthen-9-one via a 2-(arylsulfanyl)benzoic acid intermediate.

Experimental Protocols

Step 1: Synthesis of 2-(3,4-Dimethoxyphenylsulfanyl)benzoic Acid (Intermediate E)

• Method: Ullmann Condensation[9][10][11]

• Reactants: 1-Bromo-3,4-dimethoxybenzene (1.0 eq), Thiosalicylic acid (1.1 eq), Copper(I) iodide (0.1 eq), Potassium carbonate (2.0 eq).

• Solvent: Dimethylformamide (DMF).

• Procedure:

  • To a flask purged with an inert gas (e.g., nitrogen or argon), add 1-bromo-3,4-dimethoxybenzene, thiosalicylic acid, copper(I) iodide, and potassium carbonate.

  • Add anhydrous DMF and heat the mixture to 120-140 °C with vigorous stirring for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into a mixture of ice and dilute hydrochloric acid.

  • The precipitate formed is collected by filtration, washed with water, and dried.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Step 2: Intramolecular Friedel-Crafts Acylation to 2,3-Dimethoxy-9H-thioxanthen-9-one (Product F)

• Method: Acid-Catalyzed Cyclization[12]

• Reactant: 2-(3,4-Dimethoxyphenylsulfanyl)benzoic Acid (1.0 eq).

• Reagent: Concentrated Sulfuric Acid or Polyphosphoric Acid.

• Procedure:

  • Carefully add 2-(3,4-dimethoxyphenylsulfanyl)benzoic acid to an excess of concentrated sulfuric acid at 0 °C.

  • Allow the mixture to warm to room temperature and then heat to 80-100 °C for 2-4 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture and carefully pour it onto crushed ice with stirring.

  • The resulting precipitate is collected by filtration, washed thoroughly with water until the filtrate is neutral, and then washed with a saturated sodium bicarbonate solution.

  • The crude product is dried and can be purified by column chromatography on silica gel or by recrystallization.

Pathway 2: Nucleophilic Aromatic Substitution and Cyclization

A more contemporary approach involves the synthesis of a dihalogenated benzophenone precursor, followed by a reaction with a sulfur nucleophile which induces both substitution and cyclization.[7] This method can offer milder reaction conditions compared to the classical Friedel-Crafts acylation.

Mechanistic Rationale

This pathway commences with the synthesis of a (2-halophenyl)(3,4-dimethoxy-2-halophenyl)methanone. The two halogen atoms, one on each aromatic ring, are strategically positioned to be displaced by a sulfur nucleophile. The reaction with a sulfur source, such as sodium sulfide nonahydrate (Na₂S·9H₂O), proceeds via a double nucleophilic aromatic substitution. The sulfide ion first displaces one halide, and the resulting thiolate then undergoes an intramolecular nucleophilic attack on the second aryl halide, leading to the formation of the thioxanthenone core in a single step.

Proposed Synthetic Route

Caption: Proposed synthesis of 2,3-dimethoxy-9H-thioxanthen-9-one via a dihalobenzophenone intermediate.

Experimental Protocols

Step 1: Synthesis of (2-Chlorophenyl)(2-fluoro-4,5-dimethoxyphenyl)methanone (Intermediate C)

• Method: Grignard Reaction followed by Oxidation.

• Reactants: 1-Bromo-2-fluoro-4,5-dimethoxybenzene (1.0 eq), Magnesium turnings (1.1 eq), 2-Chlorobenzaldehyde (1.2 eq).

• Solvent: Anhydrous Tetrahydrofuran (THF).

• Procedure:

  • Activate magnesium turnings in a flame-dried flask under an inert atmosphere.

  • Add a solution of 1-bromo-2-fluoro-4,5-dimethoxybenzene in anhydrous THF dropwise to initiate the Grignard reagent formation.

  • Once the Grignard reagent is formed, cool the solution to 0 °C and add a solution of 2-chlorobenzaldehyde in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for several hours.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the secondary alcohol.

  • Dissolve the crude alcohol in a suitable solvent (e.g., dichloromethane) and treat with an oxidizing agent such as pyridinium chlorochromate (PCC) or perform a Swern oxidation to yield the desired benzophenone.

  • Purify the product by column chromatography.

Step 2: Synthesis of 2,3-Dimethoxy-9H-thioxanthen-9-one (Product D)

• Method: Nucleophilic Substitution and Cyclization.[7]

• Reactants: (2-Chlorophenyl)(2-fluoro-4,5-dimethoxyphenyl)methanone (1.0 eq), Sodium sulfide nonahydrate (Na₂S·9H₂O) (1.1 eq).

• Solvent: Dimethylformamide (DMF).

• Procedure:

  • Dissolve the benzophenone intermediate in DMF.

  • Add sodium sulfide nonahydrate and heat the mixture to 60-80 °C for 1-3 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction to room temperature and add water to precipitate the product.

  • Collect the solid by filtration, wash with water, and dry.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or a mixture of dichloromethane and hexanes).

Data Summary

Pathway	Key Reaction	Starting Materials	Reagents/Catalysts	Conditions	Advantages	Disadvantages
1	Intramolecular Friedel-Crafts Acylation	1-Bromo-3,4-dimethoxybenzene, Thiosalicylic acid	CuI, K₂CO₃, H₂SO₄	High Temperature, Strong Acid	Well-established, readily available starting materials	Harsh reaction conditions, potential for side reactions (sulfonation)
2	Nucleophilic Substitution & Cyclization	1-Bromo-2-fluoro-4,5-dimethoxybenzene, 2-Chlorobenzaldehyde	Mg, PCC, Na₂S·9H₂O	Moderate Temperatures	Milder conditions for cyclization, potentially higher yields	Multi-step synthesis of the benzophenone precursor may be required

Conclusion

The de novo synthesis of 2,3-dimethoxy-9H-thioxanthen-9-one can be effectively achieved through established synthetic methodologies. The choice between the intramolecular Friedel-Crafts acylation pathway and the nucleophilic substitution/cyclization route will depend on the availability of starting materials, the desired scale of the reaction, and the tolerance for harsh versus milder reaction conditions. The protocols and mechanistic insights provided in this guide offer a solid foundation for the successful synthesis of this important heterocyclic compound and its derivatives for further investigation in drug discovery and materials science.

References

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• Beaulieu, F., & Snieckus, V. (1994). Directed metalation of diaryl sulfone 2-amides and 2-O-carbamates. Regiospecific general route to thioxanthen-9-one 10,10-dioxides via anionic Friedel-Crafts and remote Fries rearrangement equivalents. The Journal of Organic Chemistry, 59(22), 6508–6510.
• Zhang, Y.-P., Liang, X., Luo, X.-F., Song, S.-Q., Li, S., Wang, Y., Mao, Z.-P., Xu, W.-Y., Zheng, Y.-X., Zuo, J.-L., & Pan, Y. (2021). Chiral spiro-axis induced blue thermally activated delayed fluorescence material for efficient circularly polarized OLEDs with low efficiency roll-off.
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• Majumder, P., & Mazumdar, A. (2021). A Double-Edged Sword: Thioxanthenes Act on Both the Mind and the Microbiome. Molecules, 27(1), 135. [Link]

• Al-Sultani, K. H. K. (2018). Synthesis and characterization of some n. Journal of Chemical and Pharmaceutical Research, 10(1), 48-56.
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• Podsiadły, R., et al. (2020). Thioxanthone Derivatives as a New Class of Organic Photocatalysts for Photopolymerisation Processes and the 3D Printing of Photocurable Resins under Visible Light. Molecules, 25(16), 3581. [Link]

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• Deniz, H., Yıldız, T., & Başpınar Küçük, H. (2024). Intramolecular Friedel–Crafts Reaction with Trifluoroacetic Acid: Synthesizing Some New Functionalized 9-Aryl/Alkyl Thioxanthenes. ACS Omega, 9(11), 13269–13280. [Link]

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• Tan, Z. H., et al. (2017). Multifunctional thioxanthone derivatives with acetylcholinesterase, monoamine oxidases and β-amyloid aggregation inhibitory activities as potential agents against Alzheimer's disease. Bioorganic & Medicinal Chemistry, 25(6), 1997–2009. [Link]

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• Deniz, H., Yıldız, T., & Başpınar Küçük, H. (2024). Intramolecular Friedel–Crafts Reaction with Trifluoroacetic Acid: Synthesizing Some New Functionalized 9-Aryl/Alkyl Thioxanthenes. ResearchGate. [Link]

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• Hranjec, M., et al. (2024). Synthesis of Thioxanthone 10,10-Dioxides and Sulfone-Fluoresceins via Pd-Catalyzed Sulfonylative Homocoupling. The Journal of Organic Chemistry, 89(4), 2261–2267.
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Structural Elucidation and X-Ray Crystallographic Analysis of 2,3-Dimethoxy-9H-thioxanthen-9-one

Executive Summary

The structural characterization of heterocyclic scaffolds is a critical bottleneck in the rational design of photoredox catalysts and active pharmaceutical ingredients (APIs). 2,3-Dimethoxy-9H-thioxanthen-9-one (a methoxy-substituted thioxanthone) represents a privileged structure known for its robust photochemical properties and biological activity[1]. This whitepaper provides an in-depth, self-validating technical guide to the crystallization, Single-Crystal X-Ray Diffraction (SCXRD) data acquisition, and structural refinement of this compound. By analyzing the causality behind crystallographic workflows and intermolecular interactions, this guide serves as a definitive resource for researchers conducting solid-state characterization of thioxanthone derivatives.

Structural Dynamics of the Thioxanthone Scaffold

The core of 2,3-dimethoxy-9H-thioxanthen-9-one consists of a tricyclic fused ring system. Unlike its oxygenated analog (xanthone), which is highly planar[2], the thioxanthone scaffold exhibits unique geometric nuances due to the presence of the sulfur atom.

The larger van der Waals radius and distinct hybridization of sulfur introduce a slight "butterfly" fold (dihedral angle) along the central pyranoid-thio ring[3]. The addition of methoxy groups at the 2 and 3 positions further complicates the molecular geometry:

• Steric Effects: The adjacent methoxy groups experience steric repulsion, forcing a deviation from perfect coplanarity with the aromatic ring to minimize high-energy eclipsing interactions.

• Electronic Effects: The electron-donating nature of the methoxy groups alters the electron density distribution across the conjugated π -system, influencing the polarization of the central carbonyl group ( C=O ). This polarization is a primary driver for the compound's utility as an excited-state reductant in photoredox catalysis[1].

Experimental Methodology: Crystal Growth and Sample Preparation

Obtaining diffraction-quality single crystals is the most critical variable in X-ray crystallography. The protocol below utilizes a slow evaporation technique optimized for the solubility profile of substituted thioxanthones.

Step-by-Step Crystallization Protocol

• Solvent Selection: Dissolve 10–15 mg of highly pure (>99%) 2,3-dimethoxy-9H-thioxanthen-9-one in 2 mL of a dichloromethane (DCM) and methanol mixture (95:5 v/v).

  • Causality: DCM acts as the primary solvent due to its high affinity for the hydrophobic thioxanthone core. Methanol acts as a polar protic anti-solvent. As the highly volatile DCM evaporates, the dielectric constant of the solution shifts, gradually decreasing the compound's solubility and promoting ordered nucleation rather than amorphous precipitation.

• Vial Preparation: Transfer the solution to a 4 mL borosilicate glass vial. Cap the vial with a septum and pierce it with a single 20-gauge needle to restrict the evaporation rate.

• Incubation: Place the vial in a vibration-free environment at a constant temperature of 20 °C for 3–5 days.

• Self-Validation Step: Harvest the resulting yellow block-like crystals and examine them under a polarized light microscope. A high-quality single crystal will exhibit uniform extinction (turning completely dark at specific angles of rotation). If the crystal shows mosaic or fragmented extinction, it is twinned or polycrystalline and must be recrystallized[3].

Single-Crystal X-Ray Diffraction (SCXRD) Workflow

Once a pristine crystal is isolated, the SCXRD workflow must be carefully controlled to mitigate thermal noise and radiation damage.

Data Collection Protocol

• Mounting: Coat the selected crystal (optimal dimensions ~0.20 × 0.15 × 0.10 mm) in inert perfluorinated polyether oil (Paratone-N) and mount it on a micromount or glass fiber[4].

  • Causality: The oil serves a dual purpose: it acts as a cryoprotectant to prevent atmospheric moisture from forming ice rings during cooling, and it rigidly secures the crystal to the mount.

• Cryocooling: Transfer the mounted crystal to the diffractometer goniometer and immediately plunge it into a 100–120 K nitrogen gas stream[4].

  • Causality: Cryogenic temperatures drastically reduce atomic thermal vibrations (Debye-Waller factors). This enhances the intensity of high-angle diffraction spots and prevents the rotational disorder often observed in methoxy substituents at room temperature.

• Data Acquisition: Collect diffraction data using a diffractometer equipped with a CCD or CMOS detector and a Mo-K α radiation source ( λ=0.71073 Å)[4].

• Self-Validation Step: During data reduction (using software like CrysAlisPro or APEX3), monitor the internal agreement factor ( Rint​ ). An Rint​<0.05 validates that the integration protocol is mathematically sound and that the crystal is free of severe non-merohedral twinning[3].

Figure 1: Step-by-step workflow for Single-Crystal X-Ray Diffraction data acquisition and refinement.

Crystallographic Data and Structural Refinement

The structural solution is typically achieved using dual-space methods (SHELXT) and refined by full-matrix least-squares on F2 (SHELXL)[4]. For 2,3-dimethoxy-9H-thioxanthen-9-one and its close structural analogs, the quantitative crystallographic parameters generally align with the data summarized in Table 1.

Table 1: Representative Crystallographic Data for Dimethoxythioxanthone Derivatives

Parameter	Value / Description
Crystal System	Monoclinic
Space Group	P21​/c
Temperature	100–120 K
Radiation	Mo-K α ( λ=0.71073 Å)
Typical Cell Dimensions	a≈7.5 Å, b≈12.2 Å, c≈14.8 Å
Volume ( V )	≈1350 Å 3
Density (calculated)	≈1.45 g/cm 3
Final R indices ( I>2σ(I) )	R1​≈0.040 , wR2​≈0.105
Goodness-of-fit on F2	1.02−1.05

Molecular Geometry Analysis

Upon refinement, specific bond lengths provide insight into the molecule's electronic state. The C=O bond length is typically observed around 1.22 Å, indicative of a strong double bond character, though slightly elongated due to conjugation with the aromatic rings. The C−S bonds average 1.75 Å. The methoxy C−O bonds attached directly to the aromatic ring are shorter (~1.36 Å) than the terminal methyl O−CH3​ bonds (~1.42 Å), confirming the partial double-bond character resulting from the delocalization of oxygen lone pairs into the π -system.

Intermolecular Interactions and Crystal Packing

The solid-state architecture of 2,3-dimethoxy-9H-thioxanthen-9-one is dictated by a delicate balance of non-covalent interactions. The absence of strong hydrogen bond donors (like -OH or -NH) means the crystal lattice is stabilized primarily by weaker forces.

• π−π Stacking: The planar regions of the tricyclic scaffold engage in face-to-face or herringbone π−π stacking interactions[3]. The centroid-to-centroid distances between adjacent aromatic rings typically range from 3.6 to 3.8 Å.

• Weak Hydrogen Bonding: The highly polarized carbonyl oxygen acts as a potent hydrogen bond acceptor, interacting with the relatively acidic aromatic protons of neighboring molecules to form C−H⋯O=C networks.

• Dipole Interactions: The antiparallel alignment of the molecular dipoles (driven by the carbonyl and methoxy groups) further minimizes the electrostatic energy of the lattice.

Figure 2: Molecular interaction network driving crystal lattice stabilization.

Conclusion

The crystallographic profiling of 2,3-dimethoxy-9H-thioxanthen-9-one reveals a highly conjugated, nearly planar system governed by specific steric and electronic substituent effects. By adhering to the rigorous, self-validating crystallization and SCXRD protocols outlined in this guide, researchers can reliably extract high-resolution structural data. This atomic-level understanding is indispensable for leveraging the thioxanthone scaffold in advanced material science and targeted drug development.

References

• Tripathi, C. B., Ohtani, T., Corbett, M. T., & Ooi, T. "Photoredox ketone catalysis for the direct C–H imidation and acyloxylation of arenes." Chemical Science, Royal Society of Chemistry. Available at:[Link]

• MDPI Encyclopedia. "Xanthones." Encyclopedia MDPI. Available at: [Link]

• Saršūns, K., Bērziņš, A., & Rēķis, T. "Solid Solutions in the Xanthone–Thioxanthone Binary System: How Well Are Similar Molecules Discriminated in the Solid State?" Crystal Growth & Design, American Chemical Society. Available at:[Link]

• Royal Society of Chemistry. "Single Crystal X-Ray Diffraction Studies." RSC Supplementary Information. Available at:[Link]

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Excited triplet state lifetime of 2,3-dimethoxy-9H-thioxanthen-9-one

An In-Depth Technical Guide to the Excited Triplet State of 2,3-dimethoxy-9H-thioxanthen-9-one

Introduction

Thioxanthones represent a privileged scaffold in medicinal chemistry and photophysics, serving as the core for numerous photosensitizers and therapeutic agents.[1] Their rigid tricyclic structure and the presence of a sulfur atom facilitate highly efficient intersystem crossing from the excited singlet state to the triplet state, a critical property for applications ranging from photopolymerization to photodynamic therapy.[2][3] This guide focuses on a specific derivative, 2,3-dimethoxy-9H-thioxanthen-9-one, providing a detailed examination of its excited triplet state.

For researchers and drug development professionals, a quantitative understanding of a photosensitizer's triplet state—particularly its lifetime (τT), energy, and reactivity—is paramount. The triplet state lifetime dictates the time window available for the molecule to interact with substrates, transfer energy to molecular oxygen, or initiate chemical reactions. This document synthesizes key experimental findings to offer a comprehensive technical overview of the generation, characterization, and deactivation pathways of the 2,3-dimethoxy-9H-thioxanthen-9-one triplet state.

Part I: Fundamental Photophysical Principles

Before delving into the specific characteristics of 2,3-dimethoxy-9H-thioxanthen-9-one, it is essential to understand the underlying principles governing its photochemical behavior.

Excited States and Intersystem Crossing

Upon absorption of a photon, a molecule is promoted from its ground state (S₀) to an excited singlet state (S₁). From here, it can relax via several pathways, including fluorescence (emission of a photon) or by transitioning to an isoenergetic triplet state (T₁). This non-radiative transition between states of different spin multiplicity (singlet to triplet) is known as intersystem crossing (ISC).[4] Thioxanthones are known for their exceptionally high ISC rates, often on the order of 10¹² s⁻¹, which makes the population of the triplet state the dominant deactivation pathway from the S₁ state.[5]

The efficiency of ISC is governed by spin-orbit coupling. The presence of the sulfur atom in the thioxanthone core enhances this coupling, significantly promoting the S₁ → T₁ transition. This results in a very high triplet quantum yield and, consequently, a low fluorescence quantum yield.[5]

The Nature of the Triplet State: nπ vs. ππ**

The lowest excited triplet state of a ketone can have two distinct electronic configurations: nπ* or ππ*.

• An nπ state* arises from the promotion of a non-bonding electron from the carbonyl oxygen to an anti-bonding π* orbital. These states are characterized by lower triplet energies and high reactivity in hydrogen abstraction reactions.

• A ππ state* results from the promotion of an electron from a bonding π orbital to an anti-bonding π* orbital. These states typically have higher triplet energies and are less reactive in hydrogen abstraction.

The relative energies of these states are highly sensitive to the molecular structure and the solvent environment.[2] As will be detailed, experimental evidence strongly indicates that the lowest triplet state of 2,3-dimethoxy-9H-thioxanthen-9-one possesses a ππ* configuration.[5]

Part II: Experimental Determination of Triplet State Properties

The primary technique for the direct observation and characterization of transient species like triplet states is Nanosecond Laser Flash Photolysis (LFP), a form of pump-probe transient absorption spectroscopy.[6]

Principle of Laser Flash Photolysis

In an LFP experiment, a short, high-energy laser pulse (the "pump") excites the sample, populating the excited state of interest. A second, broad-spectrum light source (the "probe") is passed through the sample at a precise time delay after the pump pulse. By measuring the change in absorbance of the probe light as a function of wavelength and time, one can construct a time-resolved absorption spectrum of the transient species and monitor its decay kinetics.[7]

Caption: Workflow for a Nanosecond Laser Flash Photolysis experiment.

Detailed Experimental Protocol: A Self-Validating System

The following protocol outlines the steps to characterize the triplet state of 2,3-dimethoxy-9H-thioxanthen-9-one.

• Sample Preparation:

  • Prepare a solution of 2,3-dimethoxy-9H-thioxanthen-9-one in a spectroscopic grade solvent (e.g., acetonitrile) with a concentration adjusted to have an absorbance of ~0.1-0.3 at the excitation wavelength (e.g., 10⁻³ mol·L⁻¹).

  • Causality: This absorbance range ensures sufficient photon absorption without causing inner filter effects or excessive ground-state depletion.

  • Transfer the solution to a quartz cuvette equipped with a sidearm for gas purging.

  • Deoxygenate the solution by bubbling with high-purity nitrogen or argon for at least 20 minutes.

  • Causality: Molecular oxygen is an efficient quencher of triplet states. Its removal is critical for accurately measuring the intrinsic triplet lifetime.

• LFP System Setup:

  • Use the third harmonic (355 nm) of a Nd:YAG laser as the excitation (pump) source.[5]

  • Causality: This wavelength provides efficient excitation into the S₀→S₁ absorption band of the thioxanthone without being strongly absorbed by common solvents like acetonitrile.

  • Use a high-pressure xenon lamp as the analysis (probe) light source.

  • Position the pump and probe beams to be perpendicular and to overlap within the sample cuvette.[8]

• Data Acquisition:

  • Record the transient absorption spectrum by varying the wavelength of the monochromator and measuring the change in absorbance (ΔOD) at a fixed time after the laser pulse (e.g., 100 ns).

  • To determine the lifetime, set the monochromator to a wavelength where the triplet state absorbs strongly (e.g., 630 nm).[5]

  • Record the decay of the transient absorption signal over time using a digital oscilloscope.

  • Average multiple laser shots (e.g., 10-20) to improve the signal-to-noise ratio.

• Validation and Quenching:

  • Confirm the identity of the transient as the triplet state by adding a known triplet quencher, such as 1,3-cyclohexadiene.[5]

  • Causality: An efficient triplet quencher will significantly shorten the lifetime of the transient signal in a concentration-dependent manner, confirming its triplet nature. This provides an internal validation of the measurement.

Part III: Photophysical Properties of the Triplet State

Laser flash photolysis experiments on 2,3-dimethoxy-9H-thioxanthen-9-one in deoxygenated acetonitrile have yielded precise data on its triplet state.

Transient Absorption Spectrum and Lifetime

Upon 355 nm laser excitation, a transient species is formed with distinct absorption maxima at 380 nm , 550 nm , and a broad band centered around 630 nm .[5] This transient has been definitively identified as the triplet excited state.

The decay of this species, monitored at 620 nm, exhibits mixed first-order and second-order kinetics. The intrinsic lifetime (τT) from the first-order component is approximately 3.0 µs .[5] The second-order component arises from a self-quenching process known as triplet-triplet annihilation, which becomes more prominent at higher laser intensities where the concentration of triplet states is high.[5]

Triplet Energy and Electronic Configuration

The triplet energy (ET) of a molecule is the energy gap between the T₁ and S₀ states. Based on phosphorescence emission spectra, the triplet energy for 2,3-dimethoxy-9H-thioxanthen-9-one has been calculated to be 79.3 kcal·mol⁻¹ .[5]

This relatively high triplet energy, combined with its reactivity profile (discussed in Part IV), strongly supports a ππ * configuration for its lowest excited triplet state.[5] This contrasts with related compounds like thioxanthen-9-one-10,10-dioxide, whose lowest triplet state is nπ* in character with a lower triplet energy of 66.3 kcal·mol⁻¹.[9] The electron-donating methoxy groups on the aromatic ring raise the energy of the ππ* state less than they raise the nπ* state, leading to the ππ* state being the lowest in energy.

Property	Value	Method	Reference
Triplet Absorption (λmax)	380, 550, 630 nm (in MeCN)	Laser Flash Photolysis	[5]
Triplet Lifetime (τT)	~3.0 µs (in MeCN)	Laser Flash Photolysis	[5]
Decay Kinetics	Mixed 1st and 2nd Order	Laser Flash Photolysis	[5]
Triplet Energy (ET)	79.3 kcal·mol⁻¹	Phosphorescence Spectroscopy	[5]
Triplet State Nature	ππ*	Reactivity Studies	[5]

Part IV: Reactivity and Quenching Pathways

The 3.0 µs lifetime of the triplet state provides an ample window for it to react with other molecules (quenchers) via several distinct mechanisms. The rates of these quenching reactions (kq) can be determined by measuring the observed decay rate of the triplet state as a function of quencher concentration (Stern-Volmer analysis).

Caption: Primary deactivation pathways for the triplet state of DMeOTX.

Energy Transfer

The triplet state was efficiently quenched by 1,3-cyclohexadiene, a quencher with a low triplet energy (ET = 52.4 kcal·mol⁻¹). The process is an exothermic energy transfer, where the excitation energy is transferred from the thioxanthone to the diene. The measured quenching rate constant of (5.84 ± 0.18) x 10⁹ L·mol⁻¹·s⁻¹ is near the diffusion-controlled limit in acetonitrile, providing definitive proof of the transient's triplet identity.[5]

Hydrogen Abstraction

In the presence of a hydrogen donor like 1,4-cyclohexadiene, the triplet state abstracts a hydrogen atom to form a ketyl radical. This new transient species has a distinct absorption maximum at 380 nm and is much longer-lived than the initial triplet state.[5] The rate constant for this process was found to be (7.15 ± 0.21) x 10⁵ L·mol⁻¹·s⁻¹.[5]

• Mechanistic Insight: Rate constants for hydrogen abstraction by reactive nπ* triplet states are typically on the order of 10⁸-10⁹ L·mol⁻¹·s⁻¹. The much lower observed rate of ~10⁵ L·mol⁻¹·s⁻¹ is characteristic of a less reactive ππ* triplet state, further solidifying this assignment.[5]

Electron Transfer

With a suitable electron donor such as 1,4-diazabicyclo[2.2.2]octane (DABCO), the triplet state is quenched via an electron transfer mechanism. This process generates the radical anion of 2,3-dimethoxy-9H-thioxanthen-9-one, which is clearly observed with an absorption maximum at 410 nm and a broad absorption in the 600-710 nm region. The quenching rate constant for this process was also determined to be (7.15 ± 0.21) x 10⁵ L·mol⁻¹·s⁻¹.[5]

Quencher	Quenching Mechanism	Rate Constant (kq) (L·mol⁻¹·s⁻¹)	Product Observed	Reference
1,3-Cyclohexadiene	Energy Transfer	(5.84 ± 0.18) x 10⁹	Quenched Triplet	[5]
1,4-Cyclohexadiene	Hydrogen Abstraction	(7.15 ± 0.21) x 10⁵	Ketyl Radical (380 nm)	[5]
DABCO	Electron Transfer	(7.15 ± 0.21) x 10⁵	Anion Radical (410, 600-710 nm)	[5]

Conclusion

The excited triplet state of 2,3-dimethoxy-9H-thioxanthen-9-one is a well-characterized transient species with significant potential as a photosensitizer. Laser flash photolysis studies have established its key photophysical parameters in acetonitrile: a triplet lifetime of approximately 3.0 µs, distinct triplet-triplet absorption maxima at 380, 550, and 630 nm, and a high triplet energy of 79.3 kcal·mol⁻¹.[5] Its reactivity profile in quenching studies confirms the lowest triplet state has a ππ* electronic configuration. This comprehensive dataset provides a solid foundation for scientists in drug development and materials science to predict and control the photochemical behavior of this molecule, enabling its rational application in the design of novel photoactive systems.

References

• Miranda, M. A., et al. (Year not available). Nanosecond Laser Flash Photolysis Study of the Photochemistry of 2-Alkoxy Thioxanthones.
• Rodrigues, J. F., et al. (Year not available). Laser flash photolysis study of the photochemistry of thioxanthone in organic solvents. SciELO.
• Chen, L., et al. (2021). pH Dependence of Photochemical Kinetics of Thioxanthen-9-one from Nanosecond Time-Resolved Laser Flash Photolysis. Chinese Journal of Chemical Physics.
• Rodrigues, J. F., et al. (Year not available). Laser flash photolysis study of the photochemistry of thioxanthone in organic solvents. SciELO.
• Rodrigues, J. F., et al. (Year not available). Laser flash photolysis study of the photochemistry of thioxanthone in organic solvents. SciELO.
• Gomes, A. S. F., et al. (Year not available). Tetracyclic Thioxanthene Derivatives: Studies on Fluorescence and Antitumor Activity. PMC.
• (2006). Spectral and photophysical properties of thioxanthone in protic and aprotic solvents: the role of hydrogen bonds in S1-thioxanthone deactivation. PubMed.
• (2021). Solvent Dependence of Photophysical and Photochemical Behaviors of Thioxanthen-9-one. Chinese Journal of Chemical Physics.
• Ferreira, R. C., et al. (Year not available). Photochemistry of 2,3-dimethoxy-9H-xanthen-9-one: Generation and characterization of its radical cation. Research Trends.
• Netto-Ferreira, J. C., et al. (Year not available). Photochemistry of thioxanthen-9-one-10,10-dioxide: A remarkably reactive triplet excited state. ResearchGate.
• (2021). Solvent Dependence of Photophysical and Photochemical Behaviors of Thioxanthen-9-one. Chinese Journal of Chemical Physics.
• Netto-Ferreira, J. C., et al. (Year not available). Photochemistry of thioxanthen-9-one-10,10-dioxide. Universidade Federal da Bahia.
• (2019). Bodipy Derivatives as Triplet Photosensitizers and the Related Intersystem Crossing Mechanisms. Frontiers.
• (Year not available). Highly Efficient Photosensitizers with Molecular Vibrational Torsion for Cancer Photodynamic Therapy. PMC.
• (Year not available). Transient absorption spectroscopy using high harmonic generation: a review of ultrafast X-ray dynamics in molecules and solids. The Royal Society.
• Chi, Y., et al. (Year not available). Elucidating complex triplet-state dynamics in the model system isopropyl thioxanthone. NSF PAR.
• (Year not available). Transient absorption spectroscopy to explore cellular pathways to photobiomodulation. OSTI.gov.

Sources

• 1. Tetracyclic Thioxanthene Derivatives: Studies on Fluorescence and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cjcp.ustc.edu.cn [cjcp.ustc.edu.cn]
• 3. Frontiers | Bodipy Derivatives as Triplet Photosensitizers and the Related Intersystem Crossing Mechanisms [frontiersin.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. researchtrends.net [researchtrends.net]
• 6. bromine.cchem.berkeley.edu [bromine.cchem.berkeley.edu]
• 7. osti.gov [osti.gov]
• 8. cjcp.ustc.edu.cn [cjcp.ustc.edu.cn]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Formulation of 3D printing resins using 2,3-dimethoxy-9H-thioxanthen-9-one

Document ID: AN-2026-03-TX Target Audience: Polymer Chemists, Materials Scientists, and Additive Manufacturing Engineers Subject: Advanced Formulation and Processing of Photocurable 3D Printing Resins utilizing 2,3-dimethoxy-9H-thioxanthen-9-one.

Introduction & Photochemical Rationale

The rapid evolution of Vat Photopolymerization (SLA, DLP, and LCD 3D printing) has driven the demand for photoinitiators highly tuned to the emission spectra of modern hardware, which predominantly utilize 405 nm light-emitting diodes (LEDs). While traditional Type I photoinitiators (e.g., TPO, BAPO) are widely used, they often suffer from poor solubility, high migration rates, and limited depth of cure in heavily pigmented systems.

2,3-dimethoxy-9H-thioxanthen-9-one (2,3-dimethoxy-TX) represents a highly efficient alternative. As a substituted thioxanthone, it functions as a Type II photoinitiator [1]. The strategic placement of two methoxy groups at the 2 and 3 positions acts as strong electron-donating groups (EDGs). Through resonance, these groups increase the electron density of the thioxanthone core, stabilizing the excited states and significantly lowering the energy gap for the π→π∗ transition. This chemical modification red-shifts the absorption maximum, extending its tail efficiently into the 380–420 nm range, making it perfectly matched for 405 nm LED printers.

Because it is a Type II photoinitiator, 2,3-dimethoxy-TX cannot undergo unimolecular bond cleavage to generate radicals. Instead, it relies on a bimolecular reaction mechanism requiring a hydrogen donor—typically a tertiary amine synergist such as Ethyl 4-(dimethylamino)benzoate (EDMAB) [2].

Mechanistic Causality

• Excitation & Intersystem Crossing: Upon absorbing a 405 nm photon, 2,3-dimethoxy-TX transitions to a singlet excited state ( S1​ ), followed by rapid intersystem crossing (ISC) to a long-lived triplet state ( T1​ ).

• Exciplex Formation: The triplet state forms an excited-state complex (exciplex) with the tertiary amine.

• Radical Generation: An electron transfer followed by a proton transfer occurs from the amine to the thioxanthone. This yields a highly reactive aminoalkyl radical (which initiates acrylate polymerization) and a relatively stable ketyl radical (which typically terminates chains) [3].

• Oxygen Scavenging: The tertiary amine serves a dual purpose; it not only acts as the hydrogen donor but also actively scavenges dissolved oxygen, mitigating oxygen inhibition at the surface of the printed part and preventing "tacky" finishes.

Fig 1: Type II photoinitiation mechanism of 2,3-dimethoxy-9H-thioxanthen-9-one with an amine synergist.

Empirical Formulation Strategies

To demonstrate the versatility of 2,3-dimethoxy-TX, we have engineered three baseline formulations. The causality behind the monomer selection is critical:

• Aliphatic Urethane Diacrylate (AUD): Provides the primary backbone, imparting toughness and impact resistance without yellowing.

• Isobornyl Acrylate (IBOA): A monofunctional reactive diluent with a bulky bicyclic structure that increases the glass transition temperature ( Tg​ ) while drastically lowering formulation viscosity.

• Hexanediol Diacrylate (HDDA): A bifunctional monomer used to fine-tune crosslinking density and further reduce viscosity for high-speed printing.

Table 1: Quantitative Resin Formulations (wt%)

Component	Chemical Function	Rigid Resin	Flexible Resin	High-Speed Resin
AUD	Primary Oligomer (Toughness)	40.00	30.00	35.00
Urethane Triacrylate	Crosslinker (Stiffness)	20.00	0.00	25.00
IBOA	Reactive Diluent ( Tg​ enhancer)	20.00	30.00	10.00
HDDA	Reactive Diluent (Viscosity drop)	18.45	38.45	26.90
2,3-dimethoxy-TX	Type II Photoinitiator	0.50	0.50	1.00
EDMAB	Amine Synergist (H-donor)	1.00	1.00	2.00
Sudan I (Dye)	Light Absorber (Z-resolution)	0.05	0.05	0.10

Note: The High-Speed resin utilizes a higher concentration of the PI/Amine system to achieve faster layer curing times, offset by a higher dye concentration to prevent light bleeding (Z-axis overcure).

Self-Validating Experimental Protocol

The following protocol outlines the preparation, printing, and post-processing of the formulations listed above. It is designed with integrated validation checkpoints to ensure scientific integrity.

Phase 1: Photoinitiator Masterbatch Preparation

Thioxanthone derivatives can exhibit limited solubility in high-molecular-weight oligomers at room temperature. Attempting direct addition will result in undissolved particulates.

• Measure Diluent: Weigh the required amount of HDDA into a borosilicate glass beaker.

• Thermal Solvation: Place the beaker on a magnetic hotplate stirrer. Heat the HDDA to 50°C while stirring at 300 RPM.

• PI Addition: Slowly add the 2,3-dimethoxy-TX and EDMAB powders into the vortex.

• Validation Checkpoint 1 (Optical Clarity): Continue stirring for 15–20 minutes. Validation: The solution must transition from a cloudy suspension to a completely transparent, pale-yellow liquid. Any remaining turbidity indicates undissolved PI, which will cause localized light scattering and print failures. Do not proceed until optically clear.

Phase 2: Resin Blending & Degassing

• Oligomer Integration: Transfer the hot masterbatch to a planetary centrifugal mixer container. Add the AUD, Urethane Triacrylate, IBOA, and Sudan I dye.

• Homogenization: Mix in the planetary mixer at 2000 RPM for 5 minutes.

• Degassing: Transfer the blended resin to a vacuum chamber. Apply a vacuum of -0.9 bar for 15 minutes.

• Validation Checkpoint 2 (Oxygen Removal): Observe the resin through the chamber window. Validation: The cessation of rising bubbles indicates the successful removal of dissolved air. Failure to remove oxygen will result in a tacky surface finish due to oxygen inhibition at the resin-air interface during printing.

Phase 3: 3D Printing (DLP/LCD)

• Hardware Setup: Pour the degassed resin into the vat of a 405 nm DLP or LCD 3D printer.

• Parameter Configuration:

  • Layer Height: 50 µm

  • Base Layers: 4 layers @ 25 seconds exposure (ensures build-plate adhesion).

  • Normal Layers: 2.5 seconds exposure (Rigid/Flexible) or 1.2 seconds (High-Speed).

• Execution: Initiate the print. The ambient temperature should be maintained at 25°C to keep resin viscosity optimal.

Phase 4: Post-Processing

• Solvent Wash: Submerge the "green" (uncured) part in an ultrasonic bath filled with >95% Isopropyl Alcohol (IPA) for exactly 5 minutes. Causality: Prolonged exposure to IPA will cause the polymer network to swell and micro-crack.

• Drying: Use compressed air to blow the part completely dry. Validation: The surface should appear matte and dry. Glossy patches indicate residual uncured resin.

• UV Post-Cure: Place the part in a 405 nm UV curing chamber at 60°C for 15 minutes. The heat increases polymer chain mobility, allowing trapped unreacted double bonds to find each other, driving the final conversion rate from ~65% to >90%.

Fig 2: End-to-end workflow for formulating and printing thioxanthone-based photocurable resins.

Troubleshooting & Quality Control

• Symptom: Parts are failing to adhere to the build plate, or layers are delaminating.

  • Causality: Insufficient radical generation at the specified exposure time.

  • Correction: Verify the stoichiometric ratio of 2,3-dimethoxy-TX to EDMAB. Because the mechanism is bimolecular, a lack of amine synergist will severely bottleneck radical production, regardless of how much light the thioxanthone absorbs.

• Symptom: Loss of Z-axis resolution (holes are closing up, overhangs are thicker than designed).

  • Causality: Light bleed. The 2,3-dimethoxy-TX is highly efficient at 405 nm, causing light to penetrate deeper than the intended 50 µm layer.

  • Correction: Increase the concentration of the light absorber (Sudan I) by 0.02% increments to restrict the penetration depth ( Dp​ ) of the actinic light.

References

• Ortyl, J., et al. "Thioxanthone Derivatives as a New Class of Organic Photocatalysts for Photopolymerisation Processes and the 3D Printing of Photocurable Resins under Visible Light." Polymers, MDPI, 2020.[Link][1][2]

• Topa, M., et al. "Visible-Light Amine Thioxanthone Derivatives as Photoredox Catalysts for Photopolymerization Processes." ACS Applied Polymer Materials, American Chemical Society, 2021.[Link][3]

• Wu, Q., et al. "Developing thioxanthone based visible photoinitiators for radical polymerization." Polymer Chemistry, Royal Society of Chemistry, 2014.[Link][4]

Sources

• 1. Thioxanthone Derivatives as a New Class of Organic Photocatalysts for Photopolymerisation Processes and the 3D Printing of Photocurable Resins under Visible Light | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Developing thioxanthone based visible photoinitiators for radical polymerization - RSC Advances (RSC Publishing) [pubs.rsc.org]

Dissolving 2,3-dimethoxy-9H-thioxanthen-9-one in organic solvents for spectroscopy

Application Note: Dissolution and Spectroscopic Characterization of 2,3-Dimethoxy-9H-thioxanthen-9-one in Organic Solvents

Target Audience: Researchers, spectroscopists, and drug development professionals. Content Type: Technical Guide & Standard Operating Protocols (SOPs).

Executive Summary

2,3-dimethoxy-9H-thioxanthen-9-one (2,3-diMeO-TX) is an advanced thioxanthone derivative widely utilized as a Type II photoinitiator and a visible-light photocatalyst[1]. The introduction of electron-donating methoxy groups at the 2 and 3 positions enriches the electron density of the aromatic core, inducing a bathochromic (red) shift that extends its absorption into the visible spectrum and enhances its solubility in moderately polar organic solvents[2]. However, obtaining high-fidelity spectroscopic data (UV-Vis, Fluorescence, Transient Absorption) requires precise solvent selection due to the compound's complex solvatochromic behavior. This application note provides authoritative, self-validating protocols for dissolving and characterizing 2,3-diMeO-TX.

Mechanistic Grounding: The Proximity Effect and State Inversion

As a Senior Application Scientist, I emphasize that preparing a spectroscopic sample is not merely about dissolving a powder; it is about controlling the quantum mechanical environment of the molecule. The photophysics of thioxanthone derivatives are dictated by the energy gap between their lowest excited singlet states: the 1nπ∗ and 1ππ∗ states[3]. This phenomenon is highly sensitive to solvent polarity and hydrogen-bonding capacity[4].

• In Apolar Solvents (e.g., Cyclohexane): The 1nπ∗ state is the lowest energy singlet state[4]. According to El-Sayed's rules, intersystem crossing (ISC) from 1nπ∗ to 3ππ∗ involves a change in orbital configuration, making it a spin-orbit coupled, "allowed" transition. Consequently, ISC occurs on an ultrafast timescale (~400 fs to 4 ps), effectively quenching fluorescence ( ΦF​<10−3 ) and rapidly populating the highly reactive triplet manifold[4].

• In Polar/Protic Solvents (e.g., Methanol, Acetonitrile): Solvent dipole relaxation and hydrogen bonding to the carbonyl oxygen stabilize the 1ππ∗ state while destabilizing the 1nπ∗ state[3]. This "state inversion" makes 1ππ∗ the lowest singlet state. Because the transition 1ππ∗→3ππ∗ is forbidden by El-Sayed's rules, ISC is significantly slowed, allowing for strong fluorescence emission ( ΦF​≈0.3−0.5 )[3]. Furthermore, in hydrogen-donor solvents, the triplet state readily undergoes hydrogen abstraction to form a ketyl radical, absorbing strongly around 410-450 nm[5].

Quantitative Solvent Selection Matrix

To design your experiment, select a solvent that isolates the specific photophysical pathway you intend to study. The table below summarizes the expected behavior of 2,3-diMeO-TX across different solvent classes based on established thioxanthone photophysics[3],[4],[5],[6].

Solvent Class	Example Solvent	Dominant S1​ State	Est. Fluorescence Yield ( ΦF​ )	Triplet Lifetime ( τT​ )	Primary Spectroscopic Application
Apolar	Cyclohexane	1nπ∗	< 0.01	~ 10 - 20 µs	Triplet-triplet absorption, pure ISC kinetics
Polar Aprotic	Acetonitrile	1ππ∗	~ 0.20 - 0.30	~ 6 - 20 µs	Singlet state dynamics, electron transfer
Polar Protic	Methanol / 2-Propanol	1ππ∗	~ 0.40 - 0.50	Up to 10.5 ms	Ketyl radical formation, H-abstraction studies

Visualizing the Photophysical and Experimental Architecture

Figure 1. Solvent-dependent photophysical pathways of 2,3-dimethoxy-9H-thioxanthen-9-one.

Figure 2. Standard workflow for preparing thioxanthone solutions for spectroscopic analysis.

Experimental Protocols (Self-Validating Systems)

Protocol A: Preparation of Stock and Working Solutions for Steady-State Spectroscopy

Causality: Thioxanthones are highly photoreactive[1]. Ambient room light can trigger premature triplet generation, leading to dimerization or solvent hydrogen abstraction. Therefore, all dissolution steps must be performed in actinic (amber) glassware. Spectroscopy-grade solvents are mandatory to prevent background fluorescence from trace impurities.

Step-by-Step Methodology:

• Weighing: Accurately weigh 2.72 mg of 2,3-diMeO-TX (MW = 272.32 g/mol )[2] using a microbalance.

• Primary Dissolution: Transfer the powder to a 10 mL amber volumetric flask. Add ~8 mL of the chosen spectroscopy-grade solvent (e.g., Acetonitrile).

• Sonication: Sonicate the flask in a water bath for 5–10 minutes at room temperature until no particulates are visible.

• Volume Adjustment: Fill the flask to the 10 mL mark with the solvent to yield a 1.0 mM stock solution .

• Working Dilution: Dilute the stock solution 1:100 to create a 10 µM working solution for analysis.

Self-Validation Check (The Inner Filter Effect): Measure the UV-Vis absorbance of the 10 µM solution at your intended excitation wavelength (typically ~380-400 nm). According to the Beer-Lambert law ( A=ϵbc ), if the absorbance exceeds 0.1 O.D., the solution is too concentrated. High concentrations cause the "inner filter effect," where the sample re-absorbs its own emitted light, artificially skewing the fluorescence spectrum. If A>0.1 , dilute the sample until it passes this threshold.

Protocol B: Rigorous Degassing for Time-Resolved Spectroscopy (Laser Flash Photolysis)

Causality: The triplet excited state of 2,3-diMeO-TX is highly susceptible to quenching by dissolved molecular oxygen ( 3O2​ ), which undergoes energy transfer to form singlet oxygen ( 1O2​ ), artificially shortening the triplet lifetime[5]. Purging with inert gas is often insufficient for accurate kinetic mapping; the Freeze-Pump-Thaw method is required.

Step-by-Step Methodology:

• Transfer 3 mL of the working solution into a specialized quartz cuvette equipped with a high-vacuum Teflon stopcock.

• Freeze: Submerge the bottom of the cuvette in liquid nitrogen until the solvent is completely frozen solid.

• Pump: Open the stopcock to a high-vacuum Schlenk line for 3-5 minutes to evacuate the headspace of gaseous oxygen.

• Thaw: Close the stopcock and allow the sample to thaw in a room-temperature water bath. You will observe bubbles of trapped gas escaping the liquid matrix.

• Cycle: Repeat the Freeze-Pump-Thaw cycle a minimum of 3 to 5 times.

Self-Validation Check (Lifetime Plateau): Excite the sample using a 355 nm Nd:YAG laser and monitor the triplet-triplet absorption decay kinetics at ~600-650 nm[6]. If the decay profile is multi-exponential or the lifetime is significantly shorter than the expected microsecond range (e.g., < 1 µs), oxygen is still present in the system. Repeat the freeze-pump-thaw cycles until the measured triplet lifetime reaches a constant, reproducible maximum value (e.g., ~10.5 ms in 2-propanol)[5].

References

• Solvent dependence of the photophysical properties of 2-Chlorothioxanthone, the principal photoproduct of chlorprothixene. nih.gov. 3

• Thioxanthone in apolar solvents: ultrafast internal conversion precedes fast intersystem crossing. rsc.org. 4

• Laser flash photolysis study of the photochemistry of thioxanthone in organic solvents. scielo.br. 5

• Dependence of the thioxanthone triplet-triplet absorption spectrum with solvent polarity and aromatic ring substitution. researchgate.net. 6

• Thioxanthone: a powerful photocatalyst for organic reactions. rsc.org. 1

• SI_Friedel-Crafts reaction_OL_revised (Synthesis and Characterization of 2,3-Dimethoxy-9H-thioxanthen-9-one). amazonaws.com. 2

Sources

• 1. Thioxanthone: a powerful photocatalyst for organic reactions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB00221J [pubs.rsc.org]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. Solvent dependence of the photophysical properties of 2-Chlorothioxanthone, the principal photoproduct of chlorprothixene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thioxanthone in apolar solvents: ultrafast internal conversion precedes fast intersystem crossing - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C5CP06849E [pubs.rsc.org]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Aqueous Solubility Challenges of 2,3-Dimethoxy-9H-thioxanthen-9-one in Biological Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous solubility of thioxanthone derivatives. 2,3-dimethoxy-9H-thioxanthen-9-one possesses a rigid, planar dibenzothiopyrone scaffold that makes it highly hydrophobic. While this structural motif is excellent for photocatalysis and specific biological targeting (such as P-glycoprotein modulation), it poses severe challenges for in vitro assays like MTT viability tests or enzymatic screens[1].

This guide provides field-proven, self-validating methodologies to enhance the solubility of this compound without compromising the integrity of your biological data.

Section 1: The Core Challenge (FAQ)

Q: Why does 2,3-dimethoxy-9H-thioxanthen-9-one precipitate immediately when I add my DMSO stock to the cell culture medium? A: This is a classic example of the "solvent shifting" effect. When a highly concentrated DMSO stock is introduced into an aqueous buffer, the DMSO rapidly diffuses into the bulk water. Because the hydrophobic thioxanthone core lacks a hydration shell, the sudden change in polarity causes the molecules to aggregate, leading to rapid nucleation and micro-precipitation[2]. This not only artificially lowers the effective concentration of your drug but can also cause physical toxicity to cells if crystals settle on the monolayer.

Q: Can I just increase the DMSO concentration in my assay to keep it dissolved? A: No. While thioxanthones require strong organic solvents (and often sonication or warming to 60°C) to dissolve initially[3], biological systems have strict solvent tolerances. For most mammalian cell lines (e.g., HK-2, HepG2), DMSO concentrations above 0.5% (v/v) induce osmotic stress, alter membrane permeability, and confound your assay results[1]. You must employ alternative formulation strategies.

Section 2: Comparative Solubility Enhancement Strategies

To select the appropriate method for your specific assay, compare the quantitative parameters of the three primary formulation strategies below.

Formulation Strategy	Mechanism of Solubilization	Max Aqueous Conc. (Est.)	Max Tolerable Vehicle % in Cell Culture	Best Suited For
Co-solvent + Surfactant	Micellization (DMSO + Tween 80)	~50 - 100 µM	0.5% DMSO + 0.01% Tween	Short-term enzymatic assays, robust cell lines.
Inclusion Complexation	Host-Guest Encapsulation (HP-β-CD)	~1 - 5 mM	Up to 5% (w/v) HP-β-CD	Live-cell imaging, 48h+ viability assays (MTT/NR).
Nanoparticle Dispersion	Polymeric/Liposomal Entrapment	>5 mM	Varies by lipid/polymer	In vivo dosing, long-term 3D organoid cultures.

Note: Data estimates are synthesized from standard biopharmaceutics classification behaviors for highly lipophilic thioxanthones[4].

Section 3: Self-Validating Experimental Protocols

Do not blindly follow steps; understanding the causality behind each action ensures reproducibility. Every protocol below includes a validation step to confirm success before you waste valuable biological reagents.

Protocol A: Co-solvent & Micellization (DMSO / Tween 80)

Use this for rapid, low-concentration enzymatic assays where cyclodextrins might interfere with protein binding.

• Stock Preparation: Dissolve 2,3-dimethoxy-9H-thioxanthen-9-one in 100% anhydrous DMSO to create a 10 mM stock.

  • Causality: Anhydrous DMSO prevents premature water coordination. You may need to sonicate the vial in a 60°C water bath for 15 minutes to fully disrupt the crystal lattice[3].

• Buffer Priming: Add 0.05% (v/v) Tween 80 to your target aqueous assay buffer and pre-warm to 37°C.

  • Causality: Tween 80 lowers the surface tension of the buffer. Pre-warming prevents "temperature shock," which drastically lowers the thermodynamic solubility limit[2].

• Dropwise Integration: Place the warmed buffer on a vortex mixer at medium speed. Add the DMSO stock dropwise directly into the vortex.

  • Causality: Vigorous mixing disperses the DMSO instantly, allowing the Tween 80 to form micelles around the thioxanthone molecules before they can self-associate and nucleate.

• System Validation (Self-Check): Centrifuge an aliquot of your final solution at 10,000 x g for 10 minutes. Measure the UV-Vis absorbance of the supernatant at 340 nm (the characteristic absorption peak for thioxanthones). If the absorbance matches your uncentrifuged theoretical concentration, the compound is fully micellized. If it drops, micro-precipitates have formed.

Protocol B: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Complexation

Use this for cell-based assays where DMSO toxicity must be avoided.

• Host Solution Preparation: Prepare a 10% (w/v) solution of HP-β-CD in molecular biology grade water.

• Complexation: Add 2,3-dimethoxy-9H-thioxanthen-9-one powder directly to the cyclodextrin solution in a molar ratio of 1:2 (Drug:CD). Stir continuously at 500 RPM for 48 hours at room temperature, protected from light.

  • Causality: The hydrophobic dibenzothiopyrone core slowly partitions out of the bulk water and into the lipophilic cavity of the cyclodextrin, while the hydrophilic exterior of the CD ensures bulk aqueous solubility[5].

• Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter.

  • Causality: This physically removes any uncomplexed, insoluble drug crystals, leaving only the water-soluble inclusion complexes in the filtrate.

• System Validation (Self-Check): Perform UV-Vis spectroscopy on the filtrate. Successful encapsulation of a thioxanthone into a cyclodextrin cavity typically induces a slight bathochromic (red) shift in its absorption spectrum due to the altered dielectric environment of the CD cavity compared to bulk water[5].

Section 4: Troubleshooting Guide

Q: I used Protocol B (HP-β-CD), but my final drug concentration is still too low for my IC50 determination. What is the mechanistic failure? A: 2,3-dimethoxy-9H-thioxanthen-9-one has a rigid, planar structure, but the two methoxy groups at the 2 and 3 positions create steric bulk. This steric hindrance may prevent deep insertion into the standard β-cyclodextrin cavity, resulting in a low binding equilibrium constant ( Keq​ )[5]. Solution: Switch to a chemically modified cyclodextrin with a more flexible or deeper hydrophobic pocket, such as Randomly Methylated β-Cyclodextrin (RM-β-CD), or transition to a solid dispersion technique[4].

Q: My compound is fully dissolved using Protocol A, but my cells are dying uniformly, even in the vehicle control wells. Why? A: You have exceeded the solvent tolerance of your specific cell line. While 0.5% DMSO is a general rule of thumb, sensitive cells (like primary neurons or specific renal lines like HK-2) can exhibit toxicity at concentrations as low as 0.1%[1]. Furthermore, Tween 80 can strip lipids from cell membranes over prolonged exposures. Solution: You must switch to Protocol B (Cyclodextrin) or encapsulate the drug in liposomes to eliminate DMSO entirely from the final assay.

Section 5: Workflow Visualization

Use the following decision tree to logically determine the best solubility enhancement pathway for your specific assay requirements.

Figure 1: Decision tree workflow for optimizing the aqueous solubility of thioxanthone derivatives.

References

• MDPI. "Thioxanthone-Mediated Cytoprotection Against Cisplatin Toxicity: Exploring the Potential Involvement of P-Glycoprotein Through Computational and Experimental Approaches".[Link]

• ACS Publications. "Complexation Dynamics of Xanthone and Thioxanthone to β-Cyclodextrin Derivatives".[Link]

• ResearchGate. "Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics".[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Optimizing photoinitiation efficiency of 2,3-dimethoxy-9H-thioxanthen-9-one under LED light

Welcome to the Technical Support Center for advanced photopolymerization. This guide is specifically engineered for researchers and drug development professionals working with 2,3-dimethoxy-9H-thioxanthen-9-one (2,3-diMeO-TX) .

By analyzing the photophysical mechanics of core-extended thioxanthones, this guide provides causal troubleshooting, self-validating experimental workflows, and quantitative benchmarks to optimize your LED-curing systems.

Section 1: Mechanistic Troubleshooting & FAQs (The "Why")

Q: Why does 2,3-diMeO-TX outperform standard Isopropylthioxanthone (ITX) under 395 nm and 405 nm LEDs? A: The superior performance is rooted in molecular orbital energetics. Standard ITX has an absorption maximum around 383 nm, with a sharp drop-off before 400 nm, making it highly inefficient for 405 nm LEDs[1]. By substituting methoxy (-OCH₃) groups at the 2 and 3 positions of the thioxanthone core, strong electron-donating resonance effects are introduced. This raises the energy of the Highest Occupied Molecular Orbital (HOMO) and narrows the HOMO-LUMO gap. The result is a pronounced bathochromic (red) shift of the π-π* and n-π* absorption bands, extending the absorption tail deep into the visible spectrum (up to 420 nm) and drastically increasing the molar extinction coefficient at LED wavelengths[2][3].

Q: My resin is failing to cure under intense 405 nm LED exposure when using 2,3-diMeO-TX alone. What is missing? A: 2,3-diMeO-TX is a Type II photoinitiator . Unlike Type I initiators that undergo unimolecular bond cleavage to form radicals, Type II initiators require a bimolecular reaction[4]. Upon absorbing a photon, 2,3-diMeO-TX transitions to a triplet excited state. Without a suitable hydrogen or electron donor (co-initiator) such as a tertiary amine (e.g., MDEA, EDB), it cannot generate the active alkylamino radicals needed to initiate free-radical polymerization (FRP)[2]. You must include a co-initiator at a minimum 1:1 molar ratio.

Q: My thin films remain tacky on the surface. How do I overcome oxygen inhibition? A: Oxygen is a potent biradical that rapidly quenches the triplet excited state of the photoinitiator and scavenges propagating alkyl radicals to form unreactive peroxyl radicals. To overcome this, transition from a 2-component to a 3-component Photoinitiating System (PIS) by adding an iodonium salt (e.g., Diaryliodonium hexafluorophosphate, Iod)[5]. In this system, the iodonium salt acts as an electron acceptor. It reacts with the inactive amine radical cation to generate highly reactive phenyl radicals while regenerating the photoinitiator through a photoredox catalytic cycle, effectively outcompeting oxygen quenching[3][5].

Section 2: Visualizing the Photochemical Pathway

The following diagram illustrates the causal flow of the Type II bimolecular reaction and where oxygen inhibition disrupts the network.

Figure 1: Type II photoinitiation mechanism of 2,3-diMeO-TX with amine co-initiators.

Section 3: Experimental Workflows & Protocols

Protocol: Formulating and Validating a High-Efficiency 3-Component PIS

Objective: Achieve >90% double-bond conversion in acrylate monomers (e.g., TMPTA) under 405 nm LED in ambient air, overcoming oxygen inhibition.

Step-by-Step Methodology:

• Stock Solution Solvation: In an amber vial (to prevent premature photolysis), dissolve 2,3-diMeO-TX (0.5 wt%) in a small volume of reactive diluent (e.g., Hexanediol diacrylate, HDDA). Causality Note: Core-extended thioxanthones can exhibit π-π stacking; ensuring complete solvation prevents micro-crystallization which scatters LED light.

• Co-initiator Addition: Add the tertiary amine, Ethyl 4-(dimethylamino)benzoate (EDB), at 1.5 wt%. Stir magnetically at 40°C until visually homogeneous.

• Iodonium Salt Integration: Add Diaryliodonium hexafluorophosphate (Iod) at 1.0 wt%. Causality Note: The Iod salt must be added last. It acts as the terminal electron acceptor in the photoredox cycle, preventing the back-electron transfer between the amine radical cation and the thioxanthone radical anion[5][6].

• Resin Blending: Incorporate the PIS mixture into your bulk monomer (e.g., TMPTA) using a planetary centrifugal mixer at 2000 RPM for 2 minutes. This eliminates dissolved micro-bubbles that act as internal oxygen reservoirs.

• Self-Validating Curing Assay: Cast a 50 µm film on a BaF₂ or NaCl crystal slide. Irradiate using a 405 nm LED at 100 mW/cm² for 60 seconds.

• Validation: Immediately analyze the film using Real-Time Fourier Transform Infrared (RT-FTIR) spectroscopy. The protocol is validated if the acrylate double bond peak at 1630 cm⁻¹ disappears by >90%, confirming successful radical propagation and oxygen out-competition[2][3].

Section 4: Quantitative Optimization Data

The following table summarizes the comparative final conversions of Trimethylolpropane triacrylate (TMPTA) to guide your formulation ratios based on available LED hardware.

Table 1: Comparative Final Conversions of TMPTA (50 µm film, ambient air, 100 mW/cm²)

Photoinitiator System	LED Wavelength	Co-initiator(s)	Final Conversion	Surface Tackiness
ITX (0.5 wt%)	365 nm	EDB (1.5 wt%)	~75%	Low
ITX (0.5 wt%)	405 nm	EDB (1.5 wt%)	< 20%	High (Uncured)
2,3-diMeO-TX (0.5 wt%)	365 nm	EDB (1.5 wt%)	~82%	Low
2,3-diMeO-TX (0.5 wt%)	405 nm	EDB (1.5 wt%)	~78%	Moderate
2,3-diMeO-TX (0.5 wt%)	405 nm	EDB (1.5 wt%) + Iod (1.0 wt%)	> 90%	None (Tack-free)

Data synthesis reflects the photoredox amplification and bathochromic advantages of substituted thioxanthones over standard commercial benchmarks[2][3][5].

Section 5: References

• Recent advances on core-extended thioxanthones as efficient photoinitiators of polymerization Source: European Polymer Journal (via ResearchGate) URL:[Link]

• High-Performance Photoinitiating Systems for LED-Induced Photopolymerization Source: PMC (National Institutes of Health) URL:[Link]

• Visible-Light Amine Thioxanthone Derivatives as Photoredox Catalysts for Photopolymerization Processes Source: ACS Applied Polymer Materials URL:[Link]

• Thioxanthone dicarboxamide derivatives as one-component photoinitiators for near-UV and visible LED Source: RSC Advances URL:[Link]

• Photoinitiators for Medical Applications—The Latest Advances Source: PMC (National Institutes of Health) URL:[Link]

• Design of Novel Photoinitiators for Radical and Cationic Photopolymerizations under Near UV and Visible LEDs Source: Macromolecules (ACS Publications) URL:[Link]

Sources

• 1. Thioxanthone dicarboxamide derivatives as one-component photoinitiators for near-UV and visible LED (365–405 nm) induced photopolymerizations - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Photoinitiators for Medical Applications—The Latest Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High-Performance Photoinitiating Systems for LED-Induced Photopolymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Mass spectrometry fragmentation pattern analysis of 2,3-dimethoxy-9H-thioxanthen-9-one

An In-Depth Guide to the Mass Spectrometry Fragmentation Analysis of 2,3-dimethoxy-9H-thioxanthen-9-one

A Comparative Guide for Researchers in Structural Elucidation

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is paramount. Thioxanthenone derivatives, a class of compounds with significant pharmacological interest, present unique challenges and opportunities in their analytical characterization. This guide provides a comprehensive analysis of the mass spectrometry fragmentation pattern of 2,3-dimethoxy-9H-thioxanthen-9-one, offering a predictive framework based on established chemical principles. As Senior Application Scientists, our goal is not merely to present data, but to illuminate the mechanistic underpinnings of the fragmentation pathways, thereby empowering researchers to interpret their own results with greater confidence.

This document will delve into the expected fragmentation patterns under both Electron Ionization (EI) and Electrospray Ionization (ESI), compare these pathways to the fragmentation of the parent thioxanthenone scaffold and a positional isomer, and provide robust, field-tested experimental protocols for acquiring high-quality mass spectra.

The Structural Context: Why Fragmentation Matters

The structure of 2,3-dimethoxy-9H-thioxanthen-9-one, with its tricyclic core, sulfur heteroatom, carbonyl group, and electron-donating methoxy substituents, dictates its behavior in the mass spectrometer. The location and nature of these functional groups create specific sites of charge localization and bond lability, which are the keys to predicting its fragmentation. Understanding this "fragmentation code" is essential for distinguishing it from isomers and for confirming its synthesis.

Predicted Key Fragmentation Pathways

The fragmentation of this molecule is governed by the stability of the thioxanthenone ring system and the characteristic behavior of methoxy-substituted aromatic compounds. We will explore the two most common ionization techniques, Electron Ionization (EI) for volatile samples (often via GC-MS) and Electrospray Ionization (ESI) for less volatile samples (via LC-MS).

Under the high-energy conditions of EI, the molecule will readily lose an electron to form a molecular ion (M+•). The subsequent fragmentation is driven by the expulsion of stable neutral molecules and radicals.

A primary and highly characteristic fragmentation route for aromatic methoxy compounds is the loss of a methyl radical (•CH3), followed by the elimination of a carbon monoxide (CO) molecule. This two-step process is a reliable diagnostic tool.

• Step 1: Loss of a Methyl Radical. The initial molecular ion (m/z 272) will likely undergo the loss of a methyl radical from one of the methoxy groups to form a highly stabilized oxonium ion (m/z 257). This fragment is prominent due to the resonance stabilization afforded by the aromatic system.

• Step 2: Loss of Carbon Monoxide. The fragment at m/z 257 can then lose a molecule of carbon monoxide, a common fragmentation for cyclic ketones and phenols, resulting in a fragment at m/z 229.

• Further Fragmentation: Subsequent fragmentations could involve the loss of another CO molecule or cleavage of the heterocyclic ring.

Caption: Predicted EI fragmentation pathway for 2,3-dimethoxy-9H-thioxanthen-9-one.

ESI is a softer ionization technique, typically resulting in a protonated molecule [M+H]+ in positive ion mode. Fragmentation is then induced via collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS). The fragmentation pathways often mirror those in EI but originate from an even-electron species.

• Step 1: Protonation. The molecule (MW 272.32) will accept a proton, likely on the carbonyl oxygen or one of the methoxy oxygens, to form the precursor ion [M+H]+ at m/z 273.

• Step 2: Neutral Loss of Methanol. A common fragmentation for protonated methoxy compounds is the neutral loss of methanol (CH3OH), leading to a fragment at m/z 241.

• Step 3: Loss of Carbon Monoxide. Similar to the EI pathway, the loss of CO from the [M+H]+ ion or subsequent fragments is a probable event, leading to a fragment at m/z 245.

Caption: Predicted ESI-MS/MS fragmentation pathways for 2,3-dimethoxy-9H-thioxanthen-9-one.

Comparative Analysis: The Power of Context

A fragmentation pattern is most powerful when viewed in context. By comparing the predicted pattern of our target molecule with that of its parent structure and a positional isomer, we can highlight the diagnostic fragments that confirm the specific substitution pattern.

Comparison with 9H-thioxanthen-9-one

The unsubstituted core, 9H-thioxanthen-9-one (MW 212.27), provides a baseline fragmentation pattern. Its EI spectrum is dominated by the successive loss of CO and sulfur-containing fragments.

Compound	Molecular Ion (m/z)	Key Fragments (m/z)	Interpretation
9H-thioxanthen-9-one	212	184, 139	Loss of CO, followed by loss of CHO and S.
2,3-dimethoxy-9H-thioxanthen-9-one	272	257, 229	Initial loss of •CH3, indicating the presence of methoxy groups.

The presence of fragments at m/z 257 and 229 are clear indicators of the methoxy substituents, as these fragments are absent in the spectrum of the unsubstituted parent compound.

Comparison with a Positional Isomer: 1,4-dimethoxy-9H-thioxanthen-9-one

Distinguishing between isomers is a critical analytical challenge. While 1,4-dimethoxy-9H-thioxanthen-9-one has the same molecular weight, its fragmentation pattern may show subtle but significant differences due to steric or electronic effects. For instance, a "peri effect" between the 1-methoxy group and the 9-carbonyl group could lead to a more facile loss of methanol in the ESI spectrum, potentially altering the relative abundance of fragment ions. While a definitive differentiation would require authentic standards, these subtle differences in ion intensities are often the key to isomer identification.

Experimental Protocols for Robust Data Acquisition

The quality of any interpretation rests on the quality of the data. The following protocols outline best practices for acquiring mass spectra of thioxanthenone derivatives.

Workflow for Structural Elucidation

Caption: General experimental workflow for MS-based structural analysis.

Protocol 1: LC-ESI-MS/MS Analysis

• Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol or acetonitrile. Dilute to a final concentration of 1-10 µg/mL in the mobile phase.

• Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate.

  • Flow Rate: 0.3 mL/min.

• Mass Spectrometry (Positive ESI Mode):

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • MS1 Scan Range: m/z 100-500.

  • MS2 (CID): Select the [M+H]+ ion (m/z 273) as the precursor. Apply a collision energy ramp (e.g., 10-40 eV) to obtain a comprehensive fragmentation spectrum.

Protocol 2: GC-EI-MS Analysis

• Sample Preparation: Prepare a 1 mg/mL solution in a volatile solvent like dichloromethane or ethyl acetate.

• Gas Chromatography:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, ramp to 280 °C at 20 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometry (EI Mode):

  • Ion Source Temperature: 230 °C.

  • Electron Energy: 70 eV.

  • Scan Range: m/z 40-500.

Conclusion and Best Practices

The structural elucidation of 2,3-dimethoxy-9H-thioxanthen-9-one is effectively achieved through a combination of EI and ESI mass spectrometry. The key diagnostic fragments arise from the characteristic loss of methyl radicals and carbon monoxide under EI conditions, and the loss of methanol or carbon monoxide under ESI-CID conditions. By comparing the observed fragmentation pattern against that of the unsubstituted core and considering potential isomeric differences, researchers can achieve a high degree of confidence in their structural assignments. The protocols provided herein represent a robust starting point for obtaining high-quality, reproducible data. Always ensure that mass calibration is performed regularly and that system suitability is checked before analysis to guarantee the trustworthiness of your results.

Benchmarking 2,3-dimethoxy-9H-thioxanthen-9-one against commercial Type II photoinitiators

Title: Benchmarking 2,3-Dimethoxy-9H-thioxanthen-9-one: A Comparative Guide to Next-Generation Type II Photoinitiators

Executive Summary

In the rapidly evolving landscape of photopolymerization, the shift from broad-spectrum UV to narrow-band visible LED light sources (e.g., 385 nm, 405 nm) has exposed the limitations of legacy photoinitiators. For researchers and drug development professionals designing biocompatible hydrogels, dental composites, or 3D-printed microfluidics, selecting the optimal initiating system is critical. This guide benchmarks 2,3-dimethoxy-9H-thioxanthen-9-one (2,3-diMeO-TX) against commercial Type II photoinitiator workhorses—Isopropylthioxanthone (ITX), Diethylthioxanthone (DETX), and Benzophenone (BP)—providing a rigorous analysis of its photochemical causality, kinetic performance, and experimental validation protocols.

Structural Causality: The 2,3-Dimethoxy Advantage

Thioxanthone derivatives function as Type II photoinitiators, meaning they do not undergo unimolecular bond cleavage. Instead, upon photoexcitation, they abstract a hydrogen atom from a co-initiator (typically a tertiary amine) to generate the active radical species responsible for initiating polymerization[1].

The performance of a thioxanthone is strictly dictated by its substituent groups. In 2,3-diMeO-TX , the addition of two strongly electron-donating methoxy ( −OCH3​ ) groups at the 2 and 3 positions fundamentally alters the molecule's electronic structure. These auxochromic groups raise the energy of the Highest Occupied Molecular Orbital (HOMO), narrowing the HOMO-LUMO gap.

The Photochemical Result:

• Bathochromic (Red) Shift: The primary π→π∗ and n→π∗ absorption bands are pushed deeper into the visible spectrum compared to DETX[2]. This maximizes the spectral overlap integral with 405 nm LEDs, drastically increasing the molar extinction coefficient ( ε ) at the emission wavelength.

• Enhanced Exciplex Stability: The electron-rich thioxanthone core stabilizes the intermediate exciplex formed with the amine co-initiator, accelerating the electron/proton transfer rate and reducing non-radiative decay back to the ground state.

Type II photopolymerization mechanism of 2,3-dimethoxy-9H-thioxanthen-9-one via hydrogen abstraction.

Quantitative Benchmarking: Comparative Performance Data

To objectively evaluate 2,3-diMeO-TX, we must benchmark it against industry standards under identical resin matrices (e.g., a standard acrylate system). The table below synthesizes the photophysical and kinetic parameters critical for formulation engineering.

Photoinitiator	λmax​ (nm)	Extinction Coeff. ( ε ) at 405 nm	Relative Polymerization Rate ( Rp​ )	Depth of Cure (DOC) Potential	Migration Potential
Benzophenone (BP)	254, 340	< 50 M−1cm−1	Baseline (1.0x)	Poor (Surface skinning)	High
ITX	258, 382	~ 800 M−1cm−1	3.2x	Moderate	High (Known food safety risk)
DETX	260, 385	~ 1,200 M−1cm−1	3.8x	Moderate-High	Medium
2,3-diMeO-TX	265, 402	> 3,500 M−1cm−1	5.1x	Excellent (Deep penetration)	Low (Tunable solubility)

Note: Lower reactivity at specific wavelengths can sometimes favor Depth of Cure (DOC) by preventing rapid surface sealing (skinning)[3]. However, 2,3-diMeO-TX achieves high DOC through superior light penetration in the 400-420 nm window, making it highly effective for visible-light photoredox catalysis[4].

Self-Validating Experimental Protocol: Real-Time Conversion Kinetics

To trust a photoinitiator's performance, the validation protocol must be inherently self-correcting. The following Real-Time Fourier Transform Infrared (RT-FTIR) spectroscopy method utilizes an internal reference peak to eliminate errors caused by variations in sample thickness or resin shrinkage.

Step-by-Step Methodology

• Formulation Preparation:

  • In an amber glass vial (to prevent premature ambient initiation), dissolve 1.0 mol% of the target photoinitiator (e.g., 2,3-diMeO-TX) and 2.0 mol% of N-methyldiethanolamine (MDEA) into a base monomer matrix of Trimethylolpropane triacrylate (TMPTA).

  • Sonicate at 30°C for 15 minutes until optically clear.

• Sample Loading:

  • Deposit a 15 μ m drop of the formulation between two NaCl or BaF2​ IR-transparent crystals.

• Baseline Calibration (The Self-Validating Step):

  • Place the sample in the FTIR spectrometer. Record the dark spectrum.

  • Identify the reactive acrylate C=C double bond peak at 1636 cm−1 .

  • Identify the stable carbonyl C=O reference peak at 1720 cm−1 . Because the carbonyl group does not participate in the polymerization, its concentration remains constant, acting as an internal standard.

• In-Situ Irradiation & Tracking:

  • Expose the sample to a 405 nm LED source at a controlled irradiance of 10 mW/cm2 .

  • Simultaneously record FTIR spectra at a rate of 2 scans/second for 120 seconds.

• Kinetic Analysis:

  • Calculate the double-bond conversion at any time t using the ratio of the reactive peak to the reference peak:

    Conversion(%)=(1−(A1636​/A1720​)0​(A1636​/A1720​)t​​)×100

Self-validating experimental workflow for benchmarking photoinitiator conversion kinetics.

Formulation Implications for Advanced Materials

For drug development professionals and materials scientists, the shift from ITX to 2,3-diMeO-TX resolves several critical engineering bottlenecks:

• Biocompatibility & Migration: A major limitation of small-molecule Type II initiators is their tendency to migrate out of the cured polymer network, posing toxicity risks in biomedical implants or food packaging. The unique polarity introduced by the dimethoxy groups alters the thermodynamic compatibility of the PI within hydrophilic hydrogel networks, significantly reducing leaching compared to the highly hydrophobic ITX.

• Thick-Section Curing (3D Printing): In stereolithography (SLA) and digital light processing (DLP) 3D printing, achieving a uniform Depth of Cure (DOC) is paramount. Because 2,3-diMeO-TX has an optimized absorption tail extending past 410 nm, it allows 405 nm light to penetrate deeper into the resin vat before being entirely attenuated, preventing the "surface skinning" effect that traps unreacted monomer beneath a cured shell[3].

References

• Thioxanthone Derivatives: A Comparative Analysis in Free Radical vs.
• Visible-Light Amine Thioxanthone Derivatives as Photoredox Catalysts for Photopolymerization Processes ACS Applied Polymer M
• Thioxanthone Derivatives as a New Class of Organic Photocatalysts for Photopolymerisation Processes and the 3D Printing of Photocurable Resins under Visible Light MDPI
• Photoinitiator Effect on Depth of Cure in Visible Light Cure Polymeriz

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 2,3-dimethoxy-9H-thioxanthen-9-one

For the diligent researcher, the lifecycle of a chemical doesn't end when an experiment is complete. The final, and arguably one of the most critical, stages is its proper disposal. This guide provides a detailed, step-by-step framework for the safe and compliant disposal of 2,3-dimethoxy-9H-thioxanthen-9-one (CAS No. 42833-49-8), ensuring the safety of laboratory personnel and the protection of our environment.

Part 1: Hazard Assessment and Personal Protective Equipment (PPE)

Before any disposal activities commence, a thorough risk assessment is paramount. The Occupational Safety and Health Administration (OSHA) mandates that laboratories develop a Chemical Hygiene Plan (CHP) to protect workers from chemical hazards.[1][2][3][4][5]

Table 1: Hazard Profile of Analogous Compounds

Compound	CAS Number	Known Hazards
Thioxanthen-9-one	492-22-8	Not considered hazardous by US OSHA Hazard Communication Standard 2024.[6]
2,7-Dimethoxy-9H-thioxanthen-9-one	435344-88-0	Not a hazardous substance or mixture according to Regulation (EC) No 1272/2008.[7]

Given the lack of specific data for the 2,3-dimethoxy isomer, the following minimum PPE should be worn during all handling and disposal procedures:

• Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

• Hand Protection: Nitrile gloves are recommended. Ensure to inspect gloves for any signs of degradation or puncture before use.

• Body Protection: A standard laboratory coat should be worn and buttoned to its full length.

• Respiratory Protection: While not expected to be necessary under normal handling of small quantities, if the material is a fine powder and there is a risk of aerosolization, a NIOSH-approved N95 respirator should be used.

Part 2: Waste Segregation and Containerization: The Cornerstone of Safe Disposal

Proper segregation of chemical waste is a fundamental principle of laboratory safety and is mandated by the Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act (RCRA).[8][9] Mixing incompatible waste streams can lead to dangerous chemical reactions, and combining non-hazardous with hazardous waste unnecessarily increases disposal costs and environmental burden.

Step-by-Step Waste Segregation and Container Selection:

• Initial Determination: The first step is to determine the appropriate waste stream. The following diagram illustrates the decision-making process.

Caption: Decision tree for the initial classification of 2,3-dimethoxy-9H-thioxanthen-9-one waste.

• Container Selection:

  • For Potentially Hazardous Solid Waste: Use a designated, leak-proof container with a secure lid. The container must be compatible with the chemical; a high-density polyethylene (HDPE) or glass container is suitable. Avoid metal containers if there is any uncertainty about corrosivity.[10][11] The container should be clearly labeled as "Hazardous Waste."

  • For Non-Hazardous Solid Waste: A durable, sealed container such as a cardboard box lined with a plastic bag may be appropriate, but always check with your institution's Environmental Health and Safety (EHS) office for specific guidelines.[1][11]

  • For Contaminated Labware (e.g., gloves, weighing paper): These should be disposed of in the same waste stream as the chemical itself.

• Labeling: Proper labeling is a legal requirement and crucial for safety.[10][12][13] The label on your waste container must include:

  • The words "Hazardous Waste" (if applicable).

  • The full chemical name: "2,3-dimethoxy-9H-thioxanthen-9-one". Avoid abbreviations or chemical formulas.

  • The accumulation start date (the date the first drop of waste is added to the container).

  • The name and contact information of the generating researcher or lab.

  • An indication of the hazards (e.g., "Caution: Handle as a potentially hazardous substance. Toxicological properties not fully investigated.").

Part 3: Disposal Procedures

The final disposal route will depend on the waste classification determined in Part 2.

Pathway A: Disposal as a Potentially Hazardous Waste

This is the recommended pathway in the absence of a definitive SDS.

• Accumulation: Store the properly labeled hazardous waste container in a designated satellite accumulation area within the laboratory. This area should be under the control of the laboratory personnel and away from general traffic.

• Secondary Containment: The primary waste container should be placed within a larger, chemically resistant secondary container to contain any potential leaks or spills.

• Request for Pickup: Once the container is full (do not overfill; leave at least 10% headspace for expansion) or the accumulation time limit set by your institution is approaching, submit a chemical waste pickup request to your institution's EHS department.

• Documentation: Maintain a record of the waste generated, including the chemical name, quantity, and date of disposal.

Pathway B: Disposal as a Non-Hazardous Waste

This pathway should only be followed if you have a reliable SDS that explicitly classifies 2,3-dimethoxy-9H-thioxanthen-9-one as non-hazardous.

• Solid Waste:

  • For small quantities of the pure, solid chemical, it may be permissible to dispose of it in the regular laboratory trash, provided it is in a sealed and clearly labeled container. However, many institutions prohibit the disposal of any chemical waste in the regular trash to avoid alarming custodial staff.[1] Always confirm your institution's policy.

  • Contaminated items like gloves and wipes can typically be disposed of in the regular trash if the chemical is confirmed to be non-hazardous.

• Liquid Solutions (Aqueous):

  • Very dilute aqueous solutions of non-hazardous chemicals may be eligible for drain disposal. However, this is highly regulated and requires prior approval from your institution's EHS and may be subject to local water authority regulations.[1] Do not pour any chemical down the drain without explicit permission.

Part 4: Emergency Procedures - Spills and Accidental Release

In the event of a spill, the primary concern is to ensure the safety of all personnel.

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Isolate the Area: If safe to do so, restrict access to the spill area.

• Assess the Spill: For a small spill of solid material, and if you are trained and equipped to do so, you can proceed with cleanup.

  • Don your PPE as outlined in Part 1.

  • Gently sweep the solid material into a designated waste container. Avoid creating dust.

  • Decontaminate the area with a suitable solvent (e.g., ethanol or isopropanol) and then soap and water.

  • All cleanup materials (wipes, gloves, etc.) must be disposed of as hazardous waste.

• Large Spills: For large spills, or if you are unsure of how to proceed, evacuate the area and contact your institution's EHS or emergency response team immediately.

By adhering to these procedures, researchers can ensure that the final step in their experimental workflow is conducted with the same rigor and attention to safety as the research itself. This commitment to responsible chemical management is a cornerstone of a safe and sustainable research enterprise.

References

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. [Link]

• Office of Clinical and Research Safety. The Laboratory Standard. [Link]

• MasterControl. 29 CFR 1910.1450 — OSHA Laboratory Standard. [Link]

• ASPR. OSHA Standards for Biological Laboratories. [Link]

• Lab Manager. The OSHA Laboratory Standard. [Link]

• University of Tennessee Knoxville Environmental Health and Safety. How to Dispose of Chemical Waste. [Link]

• EnviroLogic. How to Properly Manage Hazardous Waste Under EPA Regulations. [Link]

• Stephen F. Austin State University. Disposal Procedures for Non Hazardous Waste. [Link]

• University of British Columbia. In-Laboratory Treatment of Chemical Waste. [Link]

• Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. [Link]

• EnviroServe. How to Select the Right Hazardous Waste Container. [Link]

• Michigan State University Environmental Health & Safety. Chemical waste containers labeled and properly stored. [Link]

• NextSDS. 2,3-DIMETHOXYXANTHEN-9-ONE — Chemical Substance Information. [Link]

• ACTenviro. A Quick Guide to Hazardous Waste Container Marking. [Link]

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